CNX-500

Core Science & Biosynthesis

CNX-500 as a Covalent Inhibitor Probe for Bruton's Tyrosine Kinase (Btk): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of CNX-500, a potent and selective covalent probe for Bruton's tyrosine kinase (Btk). CNX-500 is a valuable tool for researchers studying Btk signaling, developing novel Btk inhibitors, and assessing target engagement in preclinical models. This document details the mechanism of action of CNX-500, presents its key quantitative data, and provides comprehensive experimental protocols for its application.

Introduction to CNX-500

CNX-500 is a chemical probe constructed from the potent and selective covalent Btk inhibitor CC-292, which is chemically linked to a biotin (B1667282) molecule.[1][2] This bifunctional design allows CNX-500 to retain the high-affinity, covalent binding characteristics of its parent inhibitor while enabling the detection, quantification, and isolation of Btk through the biotin tag. The covalent nature of its interaction with Btk makes CNX-500 a particularly robust tool for assessing the occupancy of the Btk active site by other inhibitors in a competitive manner.

Mechanism of Action

CNX-500 functions as an irreversible inhibitor of Btk. The CC-292 component of the probe forms a covalent bond with a cysteine residue (Cys481) within the ATP-binding site of Btk. This covalent modification permanently inactivates the kinase. The attached biotin moiety does not interfere with this interaction and serves as a handle for downstream applications such as pull-down assays and detection using streptavidin-conjugated reagents.

Data Presentation

Potency and Selectivity of CNX-500

CNX-500 exhibits high potency for Btk and selectivity over other kinases.[1][2]

Target	IC50 (nM)	Notes
Btk	0.5	High potency for the primary target.[1][2]
EGFR	>25	Demonstrates selectivity against the structurally related kinase, Epidermal Growth Factor Receptor.[1]
Syk	Low inhibitory effect	Upstream Src-family kinase.[2]
Lyn	Low inhibitory effect	Upstream Src-family kinase.[2]

Properties of the Parent Compound (CC-292)

Understanding the properties of the parent inhibitor, CC-292, provides context for the behavior of CNX-500.

Parameter	Value	Reference
Btk IC50	0.5 nM	[2]
Mechanism	Covalent, irreversible	[2]
Cellular Btk Autophosphorylation EC50	8 nM (in Ramos cells)	[2]
B cell proliferation EC50	3 nM	[2]

Experimental Protocols

The following are detailed protocols for key applications of CNX-500.

Btk Occupancy Assay using CNX-500 (Competition Assay)

This assay quantitatively measures the amount of free, uninhibited Btk in a sample after treatment with a test inhibitor.

Materials:

• Cells or tissue lysates containing Btk

• Test Btk inhibitor

• CNX-500 (1 µM stock in DMSO)

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Streptavidin-coated ELISA plates

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 3% BSA in PBS)

• HRP-conjugated anti-Btk antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Plate reader

Procedure:

• Cell Treatment: Treat cells with varying concentrations of the test Btk inhibitor for the desired time. Include a vehicle-only control (e.g., DMSO).

• Cell Lysis: Harvest and lyse the cells in ice-cold Lysis Buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• Competition Reaction: In a microcentrifuge tube, incubate a standardized amount of cell lysate (e.g., 50 µg) with 1 µM CNX-500 for 1 hour at room temperature.

• Capture of CNX-500-Btk Complex: Add the lysate/CNX-500 mixture to a streptavidin-coated ELISA plate well. Incubate for 2 hours at room temperature to allow the biotinylated Btk to bind to the plate.

• Washing: Wash the plate three times with Wash Buffer to remove unbound proteins.

• Blocking: Block the wells with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the wells with an HRP-conjugated anti-Btk antibody, diluted in Blocking Buffer, for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Detection: Add TMB substrate to each well and incubate in the dark until sufficient color develops.

• Stop Reaction: Stop the reaction by adding the stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Data Analysis: The amount of Btk captured is inversely proportional to the occupancy by the test inhibitor. Normalize the signal from the treated samples to the vehicle-only control to determine the percentage of Btk occupancy.

Biotin Pull-Down of Btk using CNX-500 followed by Western Blot

This protocol describes the enrichment of Btk from a cell lysate using CNX-500 for subsequent detection by Western blotting.

Materials:

• Cell lysate containing Btk

• CNX-500

• Streptavidin-conjugated magnetic beads

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 2x Laemmli sample buffer)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against Btk

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lysate Preparation: Prepare cell lysate as described in the previous protocol.

• CNX-500 Labeling: Incubate the cell lysate with 1 µM CNX-500 for 1 hour at 4°C with gentle rotation.

• Bead Preparation: Wash the streptavidin magnetic beads three times with Wash Buffer.

• Pull-Down: Add the washed beads to the CNX-500-labeled lysate and incubate for 2 hours at 4°C with gentle rotation.

• Washing: Pellet the beads using a magnetic stand and discard the supernatant. Wash the beads three times with ice-cold Wash Buffer.

• Elution: After the final wash, resuspend the beads in Elution Buffer and boil for 5-10 minutes to elute the captured proteins.

• Western Blotting: a. Separate the eluted proteins by SDS-PAGE. b. Transfer the proteins to a PVDF membrane. c. Block the membrane with Blocking Buffer for 1 hour at room temperature. d. Incubate the membrane with the primary anti-Btk antibody overnight at 4°C. e. Wash the membrane three times with TBST. f. Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature. g. Wash the membrane three times with TBST. h. Detect the protein bands using a chemiluminescent substrate and an imaging system.

Mandatory Visualizations

Btk Signaling Pathway

Caption: Simplified Btk signaling pathway upon B-cell receptor activation.

Experimental Workflow for Btk Occupancy Assay

Caption: Workflow for determining Btk occupancy using the CNX-500 competition assay.

Covalent Inhibition Mechanism of CNX-500

Caption: Two-step mechanism of covalent inhibition of Btk by CNX-500.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the CNX-500 Biotin Conjugate: Structure, Mechanism, and Application

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the CNX-500 biotin (B1667282) conjugate, a critical tool in the study of Bruton's tyrosine kinase (Btk) and the development of its inhibitors. CNX-500 is not a therapeutic agent itself, but a specialized chemical probe designed for pharmacodynamic (PD) assays to quantify the engagement of Btk by covalent inhibitors.

Core Structure and Biotin Conjugation

CNX-500 is a biotinylated derivative of CC-292 (also known as Spebrutinib), a potent and highly selective covalent inhibitor of Btk.[1][2][3] The core structure, CC-292, was rationally designed to bind with high affinity to the ATP binding pocket of Btk and to form an irreversible covalent bond with a specific cysteine residue (C481) within the active site.[4] This covalent binding mechanism leads to the permanent inactivation of the Btk enzyme.

The CNX-500 probe is created by chemically linking a biotin molecule to the CC-292 structure.[1][5] While the precise linker chemistry is proprietary, the biotin moiety enables the detection and quantification of the probe. This is achieved through the high-affinity and specific interaction between biotin and streptavidin, which can be conjugated to various reporter molecules (e.g., enzymes for colorimetric or chemiluminescent readouts in an ELISA).

Mechanism of Action and Target Pathway

CNX-500 functions as a competitive covalent probe for Btk.[1] It retains the inhibitory activity of its parent compound, CC-292, and covalently binds to the Cys481 residue of Btk, thereby inhibiting its kinase activity.[4]

The B-Cell Receptor (BCR) Signaling Pathway

Btk is a crucial non-receptor tyrosine kinase that plays a central role in the B-cell receptor (BCR) signaling pathway.[6][7][8][9] This pathway is essential for B-cell development, activation, proliferation, and differentiation.[6][9] Upon antigen binding to the BCR, a signaling cascade is initiated, leading to the activation of downstream effectors that ultimately control gene expression and cellular responses. Btk is a key node in this cascade, and its inhibition effectively blocks BCR signaling.[10]

Below is a diagram illustrating the central role of Btk in the BCR signaling pathway.

B-Cell Receptor (BCR) Signaling Cascade.

Quantitative Data Summary

CNX-500 and its parent compound, CC-292, have been characterized in various assays to determine their potency and efficacy. The following table summarizes key quantitative data.

Parameter	Molecule	Value	Assay System	Reference
IC50	CNX-500	0.5 nM	Btk Kinase Activity	[1]
EC50	CC-292	8 nM	Btk Autophosphorylation (Ramos cells)	[11]
EC50	CC-292	3 nM	B-cell Proliferation	[11]
Btk Occupancy EC50	Tirabrutinib (another Btk inhibitor)	72 nM	Ramos B cells	[12]
Btk Occupancy EC50	Tirabrutinib	92 nM	Human PBMCs	[12]

Experimental Protocols

CNX-500 is primarily used in a competitive Btk occupancy assay. This assay allows for the direct quantification of the amount of Btk that is not bound by an inhibitor (i.e., "free" Btk) in a given sample.

Btk Target Occupancy Assay Protocol

Objective: To quantify the percentage of Btk that is covalently bound by an inhibitor in a cell or tissue lysate.

Principle: Cell lysates containing Btk that has been exposed to a covalent inhibitor (e.g., CC-292) are incubated with an excess of CNX-500. The CNX-500 will covalently bind to any Btk that is not already occupied by the inhibitor. The biotinylated CNX-500-Btk complex is then captured on a streptavidin-coated plate and detected using an anti-Btk antibody and a secondary antibody conjugated to a reporter enzyme (e.g., HRP). The amount of captured Btk is inversely proportional to the occupancy of Btk by the test inhibitor.

Materials:

• Cells or tissue samples treated with a Btk inhibitor.

• Lysis buffer.

• CNX-500 probe.

• Streptavidin-coated ELISA plates.

• Primary antibody against Btk.

• HRP-conjugated secondary antibody.

• TMB substrate.

• Stop solution.

• Wash buffer.

• Plate reader.

Methodology:

• Cell Lysis: Lyse the treated cells or tissue samples to release the intracellular proteins, including Btk.

• Incubation with CNX-500: Incubate the lysates with a saturating concentration of CNX-500 (e.g., 1 µM) for a specified time (e.g., 1 hour) to allow for the covalent binding of the probe to any unoccupied Btk.[5][11]

• Capture: Transfer the lysate-probe mixture to a streptavidin-coated ELISA plate and incubate to allow the biotinylated CNX-500-Btk complex to bind to the plate.

• Washing: Wash the plate to remove any unbound proteins and reagents.

• Primary Antibody Incubation: Add a primary antibody specific for Btk and incubate.

• Washing: Wash the plate to remove any unbound primary antibody.

• Secondary Antibody Incubation: Add an HRP-conjugated secondary antibody and incubate.

• Washing: Wash the plate to remove any unbound secondary antibody.

• Detection: Add TMB substrate and incubate until a color develops.

• Stop Reaction: Add a stop solution to quench the reaction.

• Readout: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: The percentage of Btk occupancy is calculated by comparing the signal from the inhibitor-treated samples to that of the vehicle-treated (control) samples.

The following diagram illustrates the workflow of the Btk occupancy assay.

Workflow for Btk Occupancy Assay.

Logical Relationships in Btk Inhibition

The use of CNX-500 allows researchers to establish a clear logical relationship between the concentration of a Btk inhibitor, the resulting occupancy of the Btk enzyme, and the downstream cellular response. This relationship is fundamental to understanding the pharmacodynamics of Btk inhibitors and for rational dose selection in clinical trials.[11]

The diagram below illustrates this logical relationship.

Logical Flow of Btk Inhibition and Cellular Response.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Signalling of Bruton's tyrosine kinase, Btk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. B-cell receptor - Wikipedia [en.wikipedia.org]
• 8. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Homogeneous BTK Occupancy Assay for Pharmacodynamic Assessment of Tirabrutinib (GS-4059/ONO-4059) Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling CNX-500: A Technical Guide to a Covalent Bruton's Tyrosine Kinase Probe

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of CNX-500 (CAS Number: 1202758-21-1), a significant tool in the study of Bruton's tyrosine kinase (Btk), a critical component of the B-cell receptor (BCR) signaling pathway. CNX-500 is not a therapeutic agent but a meticulously designed chemical probe, enabling precise pharmacodynamic and biochemical analyses of Btk.

Core Properties and Specifications

CNX-500 is a chemical probe that consists of the potent and selective covalent Btk inhibitor, CC-292 (also known as Spebrutinib), chemically linked to a biotin (B1667282) molecule.[1][2][3][4] This unique structure allows for the capture and detection of uninhibited Btk in various biological samples.[5] The covalent bond is formed with a cysteine residue (Cys481) in the active site of Btk.[6]

Physicochemical and Pharmacological Data

The following tables summarize the key quantitative data for CNX-500.

Property	Value	Reference(s)
CAS Number	1202758-21-1	[1][7]
Molecular Formula	C₄₈H₆₈N₁₀O₉S	[3][8]
Molecular Weight	961.18 g/mol	[1][8][9]
Purity	≥98%	[9]
IC₅₀ for Btk	0.5 nM	[1][3][4]
Smiles	O=C(NCCCOCCOCCOCCCNC(CCCC[C@@H]1SC--INVALID-LINK--([H])NC2=O)=O)CCCC(NCCCOC3=CC=CC(NC4=NC=NC(NC5=CC=C(OCCOC)C=C5)=C4F)=C3)=O)C=C	[9]

Kinase Selectivity

CNX-500, based on the CC-292 scaffold, exhibits high selectivity for Btk with minimal inhibitory effects on other kinases, a crucial feature for a specific chemical probe.

Kinase Target	Activity/Selectivity	Reference(s)
Epidermal Growth Factor Receptor (EGFR)	Low inhibitory effects	[3][4]
Syk	Low inhibitory effects	[3][4]
Lyn	Low inhibitory effects	[3][4]

Mechanism of Action and Biological Context

CNX-500 functions as an irreversible inhibitor of Bruton's tyrosine kinase. Btk is a non-receptor tyrosine kinase that plays a pivotal role in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell development, differentiation, and survival.[1][3][10]

Upon engagement of the B-cell receptor by an antigen, a signaling cascade is initiated, leading to the activation of Btk. Activated Btk then phosphorylates downstream substrates, most notably phospholipase C gamma 2 (PLCγ2).[10] This leads to the generation of second messengers, calcium mobilization, and the activation of transcription factors like NF-κB, ultimately driving B-cell proliferation and survival.[1][10]

Due to its covalent nature, CNX-500 forms a stable bond with Btk, allowing for the specific detection and quantification of Btk that has not been occupied by another inhibitor.

B-Cell Receptor (BCR) Signaling Pathway Involving Btk

The following diagram illustrates the central role of Btk in the BCR signaling cascade.

Caption: B-Cell Receptor (BCR) signaling cascade highlighting the central role of Btk.

Experimental Protocols

CNX-500 is primarily utilized in biochemical assays to determine the occupancy of Btk by covalent inhibitors. Below are detailed methodologies for its application.

Btk Occupancy Assay using CNX-500

This protocol describes a competition-based ELISA to quantify the amount of free, uninhibited Btk in a sample.[5]

1. Sample Preparation:

• Treat cells or animals with the Btk inhibitor of interest (e.g., CC-292).

• Prepare cell or tissue lysates using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Determine the total protein concentration of each lysate using a standard method (e.g., BCA assay).

2. Incubation with CNX-500:

• In a microplate, add a standardized amount of total protein from each lysate.

• Add 1 µM of CNX-500 to each well containing the lysate.

• Include control wells with lysate from untreated samples and wells with no lysate (blank).

• Incubate the plate for 1 hour at room temperature to allow CNX-500 to covalently bind to any free Btk.

3. Capture of Biotinylated Btk:

• Transfer the lysate/CNX-500 mixture to a streptavidin-coated ELISA plate.

• Incubate for 1 hour at room temperature to allow the biotinylated Btk to bind to the streptavidin.

• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound proteins.

4. Detection and Quantification:

• Add a primary antibody specific for Btk to each well and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add a secondary antibody conjugated to an enzyme (e.g., HRP) and incubate for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

• Add the appropriate enzyme substrate and measure the signal (e.g., absorbance at a specific wavelength).

• The amount of captured Btk is inversely proportional to the occupancy of Btk by the test inhibitor.

5. Data Analysis:

• Normalize the signal from treated samples to the signal from untreated control samples to determine the percentage of Btk occupancy.

Caption: Workflow for determining Btk occupancy using the CNX-500 probe.

General Protocol for Btk Pull-Down Assay

This protocol provides a general framework for using CNX-500 to pull down Btk and potentially interacting proteins for analysis by Western Blot or mass spectrometry.

1. Lysate Preparation:

• Prepare cell lysates as described in the Btk Occupancy Assay.

2. Incubation with CNX-500:

• Incubate the cell lysate with CNX-500 (concentration to be optimized, typically 1-5 µM) for 1-2 hours at 4°C with gentle rotation.

3. Capture with Streptavidin Beads:

• Add streptavidin-conjugated magnetic beads or agarose (B213101) resin to the lysate and incubate for 1-2 hours at 4°C with gentle rotation.

4. Washing:

• Pellet the beads (using a magnet for magnetic beads or centrifugation for agarose) and discard the supernatant.

• Wash the beads 3-5 times with lysis buffer to remove non-specifically bound proteins.

5. Elution:

• Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer for 5-10 minutes.

6. Analysis:

• Analyze the eluted proteins by SDS-PAGE followed by Western Blotting with an anti-Btk antibody to confirm the pull-down of Btk.

• For discovery of interacting proteins, the eluted sample can be subjected to mass spectrometry analysis.

Caption: General workflow for a Btk pull-down assay using CNX-500.

Synthesis of CNX-500 (Hypothetical)

A hypothetical final step in the synthesis could involve the coupling of an amine-functionalized CC-292 derivative with a biotin-PEG-NHS ester. The PEG linker would enhance the solubility and accessibility of the biotin moiety.

Conclusion

CNX-500 is a highly valuable chemical probe for researchers and drug developers working on Btk inhibitors. Its covalent nature and biotin tag enable robust and quantitative assessment of Btk occupancy in both in vitro and in vivo settings. The detailed protocols and pathway diagrams provided in this guide are intended to facilitate the effective use of CNX-500 in advancing our understanding of Btk biology and the development of novel therapeutics targeting this important kinase.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Reactive intermediates formation and bioactivation pathways of spebrutinib revealed by LC-MS/MS: In vitro and in silico metabolic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of a Potent, Covalent BTK Inhibitor for B-Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]

The Role of CNX-500 in Elucidating Btk Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruton's tyrosine kinase (Btk), a non-receptor tyrosine kinase, is a critical mediator in B-cell receptor (BCR) signaling pathways. Its integral role in B-cell proliferation, differentiation, and survival has positioned it as a key therapeutic target for a variety of B-cell malignancies and autoimmune diseases. The development of covalent inhibitors targeting Btk has revolutionized treatment paradigms in these areas. Understanding the pharmacodynamics of these inhibitors, specifically their engagement with the Btk target in a cellular environment, is crucial for optimizing their therapeutic efficacy. This technical guide focuses on the application of CNX-500, a potent and specific probe, in the detailed study of Btk signaling and the characterization of Btk inhibitors.

CNX-500 is a chemical probe consisting of the potent covalent Btk inhibitor CC-292 (spebrutinib) chemically linked to biotin (B1667282).[1] This design allows CNX-500 to retain high inhibitory activity against Btk while enabling its detection and quantification through the high-affinity interaction between biotin and streptavidin. The primary application of CNX-500 is in a competition-based assay to measure the occupancy of the Btk enzyme by a covalent inhibitor. This guide will provide an in-depth overview of the Btk signaling pathway, the mechanism of action of CNX-500, detailed experimental protocols for its use, and a summary of its quantitative characteristics.

Btk Signaling Pathway

The B-cell receptor signaling cascade is initiated upon antigen binding, leading to the activation of a series of intracellular tyrosine kinases. Btk is a central player in this pathway. Upon BCR stimulation, Src-family kinases such as Lyn phosphorylate the immunoreceptor tyrosine-based activation motifs (ITAMs) of the BCR complex, leading to the recruitment and activation of Syk. Activated Syk then phosphorylates adaptor proteins, creating docking sites for Btk. Btk is subsequently phosphorylated and activated, leading to the phosphorylation of its key substrate, phospholipase Cγ2 (PLCγ2).[2][3] Phosphorylated PLCγ2 cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events ultimately culminate in the activation of downstream transcription factors, including NF-κB and NFAT, which drive B-cell activation, proliferation, and survival.[2] Covalent Btk inhibitors, and by extension CNX-500, act by irreversibly binding to a cysteine residue (Cys481) in the ATP-binding pocket of Btk, thereby blocking its kinase activity and halting the downstream signaling cascade.[4]

Btk Signaling Pathway and Point of CNX-500 Inhibition.

Quantitative Data

The utility of CNX-500 as a probe is underpinned by its high affinity and specificity for Btk, which mirrors that of its parent compound, CC-292. The following tables summarize the key quantitative data for CNX-500 and the selectivity profile of CC-292.

Table 1: Potency of CNX-500 and CC-292 against Btk

Compound	Assay Type	Parameter	Value (nM)
CNX-500	Biochemical Assay	IC50	0.5
CC-292 (spebrutinib)	Biochemical Assay	IC50	~1.5
CC-292 (spebrutinib)	Cellular Btk Autophosphorylation	EC50	8

Table 2: Kinase Selectivity Profile of CC-292 (spebrutinib)

This table presents the inhibitory activity of CC-292 against a panel of selected kinases, highlighting its high selectivity for Btk. Data is presented as the percentage of kinases inhibited by more than 65% at a 1µM concentration.[5][6]

Kinase Family	Representative Kinases	% Inhibition at 1µM	Notes
Primary Target	Btk	>95%	High on-target potency
Tec Family	Tec, Itk	>65%	Some activity against other Tec family members
Src Family	Src, Lyn, Fgr	<50%	Generally low activity
EGFR Family	EGFR, HER2, ERBB4	<20%	High selectivity over EGFR family kinases
JAK Family	JAK3	<10%	High selectivity over JAK family kinases
Overall Kinome	(Panel of wild-type kinases)	8.3%	Demonstrates high overall selectivity

Note: IC50 and EC50 values can vary depending on the specific assay conditions.

Experimental Protocols

Detailed methodologies are crucial for the successful application of CNX-500 in research and drug development. The following sections provide step-by-step protocols for key experiments.

Btk Occupancy Assay using CNX-500

This competition-based ELISA is the primary application of CNX-500 and is used to determine the percentage of Btk that is bound by a covalent inhibitor in a given sample.

Materials:

• Cells or tissue lysates to be analyzed.

• CNX-500 (biotinylated Btk probe).

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Streptavidin-coated 96-well plates.

• Anti-Btk antibody.

• HRP-conjugated secondary antibody.

• TMB substrate.

• Stop solution (e.g., 1M H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween-20).

• Plate reader.

Procedure:

• Sample Preparation: Treat cells with the covalent Btk inhibitor of interest at various concentrations and time points. Prepare a vehicle-treated control.

• Cell Lysis: Harvest and wash the cells with cold PBS. Lyse the cell pellets in lysis buffer on ice for 30 minutes.

• Clarification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cellular debris. Collect the supernatant.

• Protein Quantification: Determine the total protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Competition Binding: Normalize the protein concentration of all lysates. Incubate the lysates with 1 µM CNX-500 for 1 hour at room temperature with gentle shaking.[7] This allows CNX-500 to bind to any free, uninhibited Btk.

• Capture: Add the lysate/CNX-500 mixture to streptavidin-coated wells and incubate for 1-2 hours at room temperature to capture the biotinylated CNX-500-Btk complexes.

• Washing: Wash the wells three times with wash buffer to remove unbound proteins.

• Detection:

  • Add a primary antibody against Btk and incubate for 1 hour at room temperature.

  • Wash the wells three times.

  • Add an HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

  • Wash the wells five times.

• Signal Development: Add TMB substrate and incubate in the dark until a blue color develops (typically 15-30 minutes).

• Stopping the Reaction: Add the stop solution to each well. The color will change to yellow.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Analysis: The amount of captured Btk is proportional to the amount of free Btk in the initial lysate. Calculate the percentage of Btk occupancy for each inhibitor concentration relative to the vehicle-treated control.

Experimental Workflow for Btk Occupancy Assay using CNX-500.

In Vitro Btk Kinase Assay

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of purified Btk. A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction.[3][8]

Materials:

• Recombinant human Btk enzyme.

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 µM DTT).

• Btk substrate (e.g., poly(Glu,Tyr) 4:1).

• ATP.

• Test inhibitor (e.g., CC-292).

• ADP-Glo™ Kinase Assay kit (Promega).

• White, opaque 96-well plates.

• Luminometer.

Procedure:

• Reagent Preparation: Prepare serial dilutions of the test inhibitor in kinase buffer. Prepare a master mix of Btk enzyme and substrate in kinase buffer.

• Reaction Setup: In a 96-well plate, add the test inhibitor dilutions. Add the Btk enzyme/substrate master mix to all wells except the blank.

• Initiate Reaction: Start the kinase reaction by adding ATP to all wells.

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to all wells to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the Btk activity. Plot the signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Assay for Btk Signaling: Phospho-PLCγ2 Western Blot

This assay assesses the effect of a Btk inhibitor on the downstream signaling cascade by measuring the phosphorylation of Btk's direct substrate, PLCγ2.

Materials:

• B-cell line (e.g., Ramos cells).

• B-cell receptor agonist (e.g., anti-IgM antibody).

• Test inhibitor.

• Lysis buffer with protease and phosphatase inhibitors.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% BSA in TBST).

• Primary antibodies: anti-phospho-PLCγ2 (Tyr759) and anti-total PLCγ2.

• HRP-conjugated secondary antibody.

• ECL substrate.

• Imaging system.

Procedure:

• Cell Treatment: Seed B-cells and treat with various concentrations of the test inhibitor for a specified time (e.g., 1-2 hours).

• BCR Stimulation: Stimulate the cells with a BCR agonist (e.g., anti-IgM) for a short period (e.g., 5-10 minutes) to induce Btk signaling.

• Cell Lysis: Immediately lyse the cells in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-PLCγ2 overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Signal Detection: Apply ECL substrate and visualize the protein bands using an imaging system.

• Stripping and Reprobing: The membrane can be stripped and reprobed with an antibody against total PLCγ2 to confirm equal protein loading.

• Analysis: Quantify the band intensities for phospho-PLCγ2 and normalize to total PLCγ2. This will show the dose-dependent inhibition of Btk-mediated PLCγ2 phosphorylation by the test compound.

Conclusion

CNX-500 serves as an indispensable tool for researchers and drug developers working on Btk-targeted therapies. Its ability to accurately quantify Btk occupancy in a cellular context provides critical pharmacodynamic data that links drug exposure to target engagement and downstream biological effects. The detailed protocols and quantitative data presented in this guide offer a comprehensive resource for the effective utilization of CNX-500 in the study of Btk signaling pathways. By enabling a deeper understanding of the mechanism of action of covalent Btk inhibitors, CNX-500 facilitates the rational design and clinical development of more effective and safer therapeutics for B-cell malignancies and autoimmune disorders.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. promega.com [promega.com]
• 4. 2024.sci-hub.se [2024.sci-hub.se]
• 5. benchchem.com [benchchem.com]
• 6. ashpublications.org [ashpublications.org]
• 7. Homogeneous BTK Occupancy Assay for Pharmacodynamic Assessment of Tirabrutinib (GS-4059/ONO-4059) Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]

Initial discovery and development of CNX-500

An in-depth analysis of the initial discovery and development of Devimistat (CPI-613), a first-in-class anti-mitochondrial drug, reveals a targeted approach to cancer therapy by disrupting tumor cell metabolism. This technical guide, intended for researchers, scientists, and drug development professionals, details the scientific journey of Devimistat, from its foundational concepts to clinical trial outcomes.

Note on Nomenclature: The query for "CNX-500" did not yield a specific drug. The most relevant search results pointed to the AVENGER 500 study , a Phase III clinical trial for the investigational drug Devimistat (CPI-613) . This guide focuses on Devimistat.

Initial Discovery and Development

Devimistat (CPI-613) is an experimental anti-mitochondrial drug developed by Cornerstone Pharmaceuticals (formerly Rafael Pharmaceuticals).[1] It was discovered at Stony Brook University and developed as part of a proprietary Altered Metabolism Directed (AMD) drug platform.[2] Devimistat is a lipoic acid analog designed to selectively target the altered energy metabolism of cancer cells.[1][3]

The rationale behind its development lies in the observation that many cancer cells are heavily dependent on mitochondrial metabolism for survival and proliferation.[4] Devimistat was designed to exploit this dependency. The U.S. Food and Drug Administration (FDA) has granted Devimistat Orphan Drug Designation for several cancers, including pancreatic cancer, acute myeloid leukemia (AML), myelodysplastic syndromes (MDS), peripheral T-cell lymphoma, and Burkitt's lymphoma.[1] It has also received Fast Track Designation for the treatment of metastatic pancreatic cancer.[5]

Mechanism of Action

Devimistat's primary mechanism of action is the disruption of the mitochondrial tricarboxylic acid (TCA) cycle in tumor cells.[2] It achieves this by inhibiting two critical enzymes:

• Pyruvate (B1213749) Dehydrogenase (PDH): Devimistat indirectly inhibits PDH by hyper-activating pyruvate dehydrogenase kinases (PDKs), which in turn phosphorylate and inactivate PDH.[6]

• α-Ketoglutarate Dehydrogenase (KGDH): The drug inactivates KGDH by hyper-activating a redox feedback loop.[6]

By blocking these two key entry points for glucose and glutamine-derived carbons into the TCA cycle, Devimistat severely compromises mitochondrial metabolic function.[4][6] This disruption leads to increased cellular stress and can induce both apoptotic and non-apoptotic cell death in cancer cells.[7] Furthermore, this metabolic stress increases the sensitivity of cancer cells to a range of chemotherapeutic agents.[8]

Signaling Pathways

Devimistat's impact on cellular metabolism initiates a cascade of signaling events. It has been shown to trigger ROS-associated apoptosis.[9] The drug also activates the AMP-activated protein kinase (AMPK) signaling pathway.[9] Activated AMPK can then inactivate acetyl-CoA carboxylase (ACC), a key enzyme in lipid metabolism, and can also induce autophagy through the AMPK-ULK1 pathway.[9][10]

Devimistat's mechanism of action and downstream signaling effects.

Quantitative Data

Preclinical Data

Parameter	Cell Line / Model	Value	Reference
EC50	H460 human lung cancer	120 μM	[7]
Saos-2 human sarcoma	120 μM	[7]
In Vivo Efficacy	Pancreatic tumor xenograft (BxPC-3)	Anticancer activity at 25 mg/kg	[7]
Non-small cell lung carcinoma xenograft (H460)	Significant tumor growth inhibition at 10 mg/kg	[7]
Toxicology	Mice	Maximum tolerated dose of 100 mg/kg	[7]

Clinical Trial Data

Phase I Study (Devimistat + mFFX) in Metastatic Pancreatic Cancer [11]

Parameter	Result
Objective Response Rate	61%
Complete Response Rate	17%
Median Overall Survival (OS)	19.9 months
Median Progression-Free Survival (PFS)	9.9 months

AVENGER 500 Phase III Study in Metastatic Pancreatic Cancer [12]

Parameter	Devimistat + mFFX	FFX Alone
Median Overall Survival (OS)	11.10 months	11.73 months
Median Progression-Free Survival (PFS)	7.8 months	8.0 months

Grade ≥3 Treatment-Emergent Adverse Events (AVENGER 500) [12]

Adverse Event	Devimistat + mFFX (%)	FFX Alone (%)
Neutropenia	29.0	34.5
Diarrhea	11.2	19.6
Hypokalemia	13.1	14.9
Anemia	13.9	13.6
Thrombocytopenia	11.6	13.6
Fatigue	10.8	11.5

Experimental Protocols

In Vitro Assays

Cell Viability Assays (MTT/alamarBlue) [9][10]

• Seed pancreatic cancer cells in 96-well plates and allow them to adhere overnight.

• Treat cells with varying concentrations of Devimistat or a vehicle control.

• After the desired incubation period (e.g., 72 hours), add MTT or alamarBlue reagent to each well according to the manufacturer's instructions.

• Incubate for the specified time to allow for the conversion of the reagent by viable cells.

• Measure the absorbance or fluorescence using a plate reader to determine cell viability relative to the control.

Apoptosis Assessment (Annexin V-FITC/PI Staining) [9][10]

• Culture and treat pancreatic cancer cells with Devimistat as required.

• Harvest the cells and wash them with PBS.

• Resuspend the cells in a binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

• Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Assessment of Mitochondrial Membrane Potential (JC-1 Staining) [3]

• Treat cells with Devimistat. Valinomycin can be used as a positive control for mitochondrial membrane depolarization.

• Incubate the cells with JC-1 dye according to the manufacturer's protocol.

• In healthy cells with high mitochondrial membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic cells with low potential, JC-1 remains as monomers and fluoresces green.

• Measure the red and green fluorescence intensity using a flow cytometer or fluorescence microscope to assess changes in mitochondrial membrane potential.

In Vivo Xenograft Studies

Tumor Implantation and Growth Monitoring [7]

• Inject human cancer cells (e.g., BxPC-3 or H460) subcutaneously into the dorsal flank of immunodeficient mice (e.g., CD1 nu/nu).

• Allow tumors to grow to a palpable size (e.g., 100 mm³).

• Randomize mice into treatment and control groups.

• Administer Devimistat (e.g., intraperitoneally) or vehicle control according to the study schedule.

• Measure tumor dimensions with calipers regularly to calculate tumor volume.

• Monitor animal weight and general health as indicators of toxicity.

A typical workflow for in vivo xenograft studies.

AVENGER 500 Clinical Trial Protocol

The AVENGER 500 trial was a global, randomized, open-label Phase III study.[12][13]

• Participants: Treatment-naïve patients with metastatic pancreatic adenocarcinoma.

• Randomization: 528 patients were randomized 1:1 into two arms.

• Experimental Arm: Devimistat (500 mg/m² on days 1 and 3) in combination with modified FOLFIRINOX (mFFX).

• Control Arm: Standard-dose FOLFIRINOX (FFX).

• Treatment Cycle: Once every 2 weeks until disease progression or unacceptable toxicity.

• Primary Endpoint: Overall Survival (OS).

• Secondary Endpoints: Progression-Free Survival (PFS), Objective Response Rate (ORR), and safety.

Conclusion

Devimistat represents a novel approach to cancer therapy by targeting the metabolic vulnerabilities of tumor cells. While the Phase III AVENGER 500 trial did not demonstrate a survival benefit in the overall population of patients with metastatic pancreatic cancer, the preclinical data and early-phase clinical results highlight the potential of targeting mitochondrial metabolism.[11][12][14] Further research may identify specific patient populations or combination strategies where Devimistat could offer a clinical advantage. The detailed methodologies and data presented provide a comprehensive overview for the scientific community to build upon this area of cancer research.

References

• 1. Devimistat - Wikipedia [en.wikipedia.org]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. A Phase III open-label trial to evaluate efficacy and safety of CPI-613 plus modified FOLFIRINOX (mFFX) versus FOLFIRINOX (FFX) in patients with metastatic adenocarcinoma of the pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rafael Pharmaceuticals Receives FDA Fast Track Designation [globenewswire.com]
• 6. cornerstonepharma.com [cornerstonepharma.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Rafael Pharmaceuticals Achieves Target Enrollment of 500 Patients in Pivotal Phase 3 Trial [drug-dev.com]
• 9. CPI-613 rewires lipid metabolism to enhance pancreatic cancer apoptosis via the AMPK-ACC signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CPI-613 rewires lipid metabolism to enhance pancreatic cancer apoptosis via the AMPK-ACC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cornerstonepharma.com [cornerstonepharma.com]
• 12. Devimistat (CPI-613) With Modified Fluorouarcil, Oxaliplatin, Irinotecan, and Leucovorin (FFX) Versus FFX for Patients With Metastatic Adenocarcinoma of the Pancreas: The Phase III AVENGER 500 Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. Rafael Holdings Provides Update on Rafael Pharmaceuticals' Two Phase 3 Trials of CPI-613® (Devimistat), AVENGER 500 in Metastatic Pancreatic Cancer and ARMADA 2000 in Relapsed or Refractory Acute Myeloid Leukemia [rafaelholdings.irpass.com]

Unveiling Novel Btk Substrates: A Technical Guide to Utilizing the Covalent Probe CNX-500

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details a comprehensive methodology for the identification of novel Bruton's tyrosine kinase (Btk) substrates utilizing the covalent chemical probe, CNX-500. By leveraging the principles of chemical proteomics and activity-based protein profiling (ABPP), this guide provides a roadmap from experimental design to data interpretation, enabling researchers to expand the known signaling network of Btk, a critical target in immunology and oncology.

Introduction to CNX-500 and Covalent Kinase Probes

Bruton's tyrosine kinase (Btk) is a non-receptor tyrosine kinase that plays a pivotal role in B-cell receptor (BCR) signaling and is a validated therapeutic target for various B-cell malignancies and autoimmune diseases.[1] The discovery of its downstream substrates is crucial for a complete understanding of its biological functions and for identifying new therapeutic intervention points.

CNX-500 is a chemical probe specifically designed for studying Btk. It consists of the potent and selective covalent Btk inhibitor CC-292 chemically linked to a biotin (B1667282) tag.[1][2] This design allows for both the irreversible binding to the active site of Btk and the subsequent affinity-based enrichment of the Btk-probe complex. The covalent nature of the interaction, targeting a specific cysteine residue (Cys481) in the Btk active site, provides a stable handle for proteomic analysis.[3] While CNX-500 has been primarily utilized for quantifying Btk occupancy in pharmacodynamic studies, its properties make it an ideal tool for the discovery of novel Btk substrates through co-immunoprecipitation and mass spectrometry-based proteomics.

The Principle: Activity-Based Protein Profiling for Substrate Discovery

Activity-Based Protein Profiling (ABPP) is a powerful chemical proteomic strategy that employs reactive chemical probes to target and identify active enzymes within a complex proteome. In the context of Btk substrate discovery, CNX-500 acts as an activity-based probe. The workflow leverages the biotin tag on CNX-500 to isolate not only Btk itself but also its transiently interacting proteins, including its substrates.

The underlying principle is that by capturing the active Btk enzyme from a cellular lysate, we can co-purify proteins that are in the process of being phosphorylated by Btk or are part of a larger Btk signaling complex. These co-purified proteins can then be identified by high-resolution mass spectrometry, providing a snapshot of the Btk interactome and revealing potential new substrates.

Experimental Workflow for Novel Btk Substrate Identification

This section outlines a detailed experimental protocol for the identification of novel Btk substrates using CNX-500.

Cell Culture and Treatment

Appropriate cell lines with endogenous Btk expression, such as Ramos (a human Burkitt's lymphoma cell line), should be utilized.

• Cell Culture: Culture Ramos cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Stimulation (Optional): To enhance Btk activity and substrate binding, cells can be stimulated with an appropriate agonist, such as anti-IgM antibody, for a short duration prior to lysis.

• Cell Lysis: Harvest cells and lyse in a non-denaturing lysis buffer (e.g., RIPA buffer supplemented with protease and phosphatase inhibitors) to preserve protein-protein interactions.

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard protein assay (e.g., BCA assay).

Labeling with CNX-500 and Affinity Purification

• Incubation with CNX-500: Incubate the cell lysate with a predetermined optimal concentration of CNX-500 to allow for covalent labeling of Btk. A typical concentration range to test would be 1-10 µM.

• Affinity Purification: Add streptavidin-coated magnetic beads to the lysate and incubate to capture the biotinylated CNX-500-Btk complexes.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

Elution and Sample Preparation for Mass Spectrometry

• Elution: Elute the bound proteins from the streptavidin beads. This can be achieved through various methods, including competitive elution with free biotin or by using a denaturing elution buffer.

• Protein Digestion: The eluted proteins are then subjected to in-solution or on-bead tryptic digestion to generate peptides suitable for mass spectrometry analysis.

• Peptide Desalting: Desalt the resulting peptide mixture using a C18 solid-phase extraction column.

LC-MS/MS Analysis and Data Interpretation

• LC-MS/MS: Analyze the desalted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) on a high-resolution mass spectrometer.

• Database Searching: Search the acquired MS/MS spectra against a human protein database to identify the proteins present in the sample.

• Data Analysis and Substrate Prioritization:

  • Compare the list of identified proteins from the CNX-500 pulldown with a control pulldown (e.g., using lysate without CNX-500 or with a non-reactive control probe).

  • Proteins that are significantly enriched in the CNX-500 sample are considered potential Btk interacting partners.

  • Prioritize candidate substrates based on known or predicted phosphorylation sites and their biological relevance to B-cell signaling.

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of CNX-500 in Btk research.

Parameter	Value	Reference
CNX-500 IC50 for Btk	0.5 nM	[1]
CNX-500 Selectivity	Low inhibitory effects on EGFR, Syk, and Lyn	[1]
Typical CNX-500 Concentration for Pulldown	1-10 µM	Methodological Assumption
Typical Lysate Protein Concentration	1-5 mg/mL	Standard Proteomics Protocol

Visualizing the Workflow and Signaling Pathways

Btk Signaling Pathway

Caption: Simplified B-Cell Receptor (BCR) signaling pathway highlighting the central role of Btk.

Experimental Workflow for Substrate Discovery

Caption: Experimental workflow for identifying novel Btk substrates using CNX-500.

Logical Relationship of CNX-500 Components

Caption: Logical relationship of the functional components of the CNX-500 probe.

Conclusion

The covalent probe CNX-500, in conjunction with modern chemical proteomics workflows, offers a powerful tool for the discovery of novel Btk substrates. This technical guide provides a detailed framework for researchers to design and execute experiments aimed at expanding our understanding of the Btk signaling network. The identification of new substrates will not only provide deeper insights into the pathobiology of B-cell related disorders but may also unveil novel therapeutic targets for drug development. Careful optimization of the experimental conditions and rigorous data analysis are paramount to the success of this approach.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. A covalent BTK ternary complex compatible with targeted protein degradation - PMC [pmc.ncbi.nlm.nih.gov]

Probing the Engagement of Bruton's Tyrosine Kinase: A Technical Guide to Exploratory Studies with CNX-500 in Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of CNX-500, a biotinylated covalent probe, in cell line-based exploratory studies. CNX-500 is a critical tool for quantifying the target engagement of inhibitors of Bruton's tyrosine kinase (Btk), a key enzyme in B-cell receptor signaling. This document outlines the core principles of its use, detailed experimental protocols, and the underlying signaling pathways.

Introduction to CNX-500: A Probe for Btk Occupancy

CNX-500 is a chemical probe consisting of the covalent Btk inhibitor CC-292 chemically linked to biotin. This design allows for the detection and quantification of Btk that is not already bound by a test inhibitor. The fundamental application of CNX-500 is in a competitive binding assay to determine the occupancy of Btk by covalent inhibitors in a cellular context.[1] By measuring the amount of "free" Btk available to bind with CNX-500, researchers can infer the degree of target engagement by a therapeutic candidate.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for CNX-500 and its parent compound, CC-292, in cell line studies.

Compound	Parameter	Value	Cell Line	Reference
CNX-500	IC50 (Btk inhibitory activity)	0.5 nM	N/A (Biochemical Assay)	[1]
CC-292	EC50 (Btk autophosphorylation inhibition)	8 nM	Ramos	[2]
CC-292	EC50 (Btk occupancy)	5.9 nM	Ramos

Table 1: In Vitro Potency of CNX-500 and CC-292.

Signaling Pathway Context: The Role of Btk

Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a crucial role in the B-cell receptor (BCR) signaling pathway. Activation of the BCR by an antigen initiates a signaling cascade involving the phosphorylation of key downstream effectors, ultimately leading to B-cell proliferation, differentiation, and survival. Btk is a central node in this pathway.

Btk Signaling Pathway upon BCR Activation.

Experimental Protocols

This section provides a detailed methodology for a Btk occupancy assay using CNX-500 in a relevant cell line, such as the human B-lymphoma cell line, Ramos.

Btk Occupancy Assay in Ramos Cells

Objective: To quantify the percentage of Btk occupied by a test inhibitor in Ramos cells.

Principle: This is a competition-based ELISA. Ramos cells are first treated with a test inhibitor. After treatment, the cells are lysed, and the lysate is incubated with a saturating concentration of CNX-500. Any Btk not bound by the test inhibitor will covalently bind to CNX-500. The biotinylated CNX-500-Btk complex is then captured on a streptavidin-coated plate and detected using an anti-Btk antibody. The amount of captured Btk is inversely proportional to the occupancy by the test inhibitor.

Materials:

• Ramos cell line (ATCC® CRL-1596™)

• Complete RPMI-1640 medium (with 10% FBS, penicillin/streptomycin)

• Test Btk inhibitor

• CNX-500 probe

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Streptavidin-coated 96-well plates

• Primary antibody: Anti-Btk antibody

• Secondary antibody: HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 1 M H₂SO₄)

• Plate reader

Procedure:

• Cell Culture and Treatment:

  • Culture Ramos cells in complete RPMI-1640 medium to the desired density.

  • Seed cells in a multi-well plate.

  • Treat cells with a range of concentrations of the test Btk inhibitor for a specified time (e.g., 1-2 hours) at 37°C. Include a vehicle-only control (e.g., DMSO).

• Cell Lysis:

  • Pellet the cells by centrifugation.

  • Wash the cell pellets with ice-cold PBS.

  • Lyse the cells by adding ice-cold lysis buffer.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (cell lysate) and determine the total protein concentration using a standard protein assay (e.g., BCA assay).

• Btk Capture with CNX-500:

  • Normalize the protein concentration of all cell lysates.

  • In a new plate, incubate a defined amount of cell lysate with 1 µM CNX-500 for 1 hour at room temperature.[1] This concentration should be sufficient to bind all available Btk.

• ELISA for Free Btk Quantification:

  • Add the lysate/CNX-500 mixture to streptavidin-coated wells and incubate for 1-2 hours at room temperature to allow the biotinylated Btk-CNX-500 complex to bind.

  • Wash the wells multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Add the primary anti-Btk antibody and incubate for 1-2 hours at room temperature.

  • Wash the wells.

  • Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

  • Wash the wells.

  • Add TMB substrate and incubate in the dark until sufficient color development.

  • Stop the reaction by adding the stop solution.

  • Read the absorbance at 450 nm using a plate reader.

• Data Analysis:

  • The signal from the vehicle-treated cells represents 0% occupancy (100% free Btk).

  • The percentage of Btk occupancy for each inhibitor concentration is calculated as follows: % Occupancy = (1 - (Signal_inhibitor / Signal_vehicle)) * 100

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and logical relationships in the Btk occupancy assay.

Workflow for the Btk Occupancy Assay.

Logical Flow of the Btk Occupancy Assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Unraveling the Significance of the Biotin Tag on CNX-500: A Technical Guide

An In-depth Exploration for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery and chemical biology, the strategic labeling of molecules is paramount for elucidating their mechanism of action, identifying molecular targets, and quantifying engagement within complex biological systems. The biotin (B1667282) tag, a small and stable vitamin, has emerged as a powerful tool due to its extraordinarily strong and specific non-covalent interaction with avidin (B1170675) and streptavidin. This technical guide delves into the multifaceted significance of the biotin tag as applied to the hypothetical molecule CNX-500, providing a framework for understanding its application in target identification, target engagement, and the broader drug development process.

While specific data for a molecule designated "CNX-500" is not publicly available, this guide will leverage established principles and experimental approaches where a biotin tag is instrumental. We will explore the core concepts, experimental designs, and data interpretation that would be critical in characterizing a biotinylated compound like CNX-500.

The Power of the Biotin-Streptavidin Interaction

The foundation of the biotin tag's utility lies in its interaction with streptavidin, a protein isolated from Streptomyces avidinii. This binding is one of the strongest known non-covalent interactions in nature, characterized by an exceptionally low dissociation constant (Kd) in the femtomolar range (Kd = 10-15M).[1] This near-irreversible binding is highly specific, rapid, and resistant to extremes of pH, temperature, and denaturing agents, making it an ideal system for a multitude of biochemical assays.[1]

Table 1: Comparison of Binding Affinities

Interacting Pair	Dissociation Constant (Kd)	Strength of Interaction
Biotin-Streptavidin	~10-14 M	Very Strong
Biotin-Avidin	~10-15 M	Very Strong
Antibody-Antigen	10-7 to 10-11 M	Strong

This table illustrates the superior binding affinity of the biotin-streptavidin/avidin system compared to typical antibody-antigen interactions, highlighting its robustness for molecular applications.[2]

Significance of the Biotin Tag on CNX-500

The incorporation of a biotin tag onto a novel molecule like CNX-500 would be a deliberate strategy to enable a suite of powerful experimental approaches. The significance of this tag can be categorized into several key areas:

• Target Identification and Validation: For a novel compound with a promising phenotype, identifying its direct molecular target(s) is a critical and often challenging step.[3] A biotinylated version of CNX-500 (CNX-500-biotin) can be used as a "bait" in affinity-based chemical proteomics to capture its binding partners from cell lysates or even living cells.[3]

• Target Engagement Assays: Confirming that a drug binds to its intended target in a cellular context is crucial for validating its mechanism of action.[4] The biotin tag on CNX-500 allows for the development of various assays to quantify this engagement.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Studies: Biotinylated probes can be utilized in sensitive assays to measure the concentration and distribution of CNX-500 in biological samples, providing valuable PK/PD data.

• High-Throughput Screening (HTS): The robust nature of the biotin-streptavidin interaction is well-suited for the development of high-throughput screening assays to identify other molecules that may bind to the same target as CNX-500.

Experimental Protocols Enabled by the Biotin Tag

The biotin tag on CNX-500 would be instrumental in the following key experimental workflows:

Affinity-Based Target Identification using Pull-Down Assays

This technique aims to isolate the specific protein(s) that CNX-500 binds to within a complex biological mixture.

Methodology:

• Cell Lysis: Prepare a protein lysate from cells or tissues of interest.

• Incubation: Incubate the cell lysate with CNX-500-biotin to allow for the formation of the CNX-500-biotin-target protein complex.

• Capture: Introduce streptavidin-coated magnetic beads or agarose (B213101) resin to the lysate. The high affinity of biotin for streptavidin will lead to the capture of the entire complex onto the solid support.

• Washing: Perform a series of washes to remove non-specifically bound proteins.

• Elution: Elute the captured proteins from the beads.

• Analysis: Identify the eluted proteins using techniques such as mass spectrometry (e.g., LC-MS/MS).

Figure 1. Workflow for identifying protein targets of CNX-500 using a biotin tag.

Competitive Binding Assays for Target Engagement

These assays are designed to demonstrate that CNX-500 binds to its target in a specific and dose-dependent manner.

Methodology:

• Immobilization: Immobilize the purified target protein on a solid support (e.g., a microplate well).

• Competition: Incubate the immobilized target with a fixed concentration of CNX-500-biotin and varying concentrations of unlabeled CNX-500.

• Detection: Add streptavidin conjugated to an enzyme (e.g., Horseradish Peroxidase, HRP) or a fluorophore.

• Signal Quantification: Measure the resulting signal (colorimetric or fluorescent). A decrease in signal with increasing concentrations of unlabeled CNX-500 indicates successful competition for binding to the target.

Figure 2. Principle of a competitive binding assay to validate CNX-500 target engagement.

Cellular Thermal Shift Assay (CETSA) with Biotin Detection

CETSA is a powerful technique to assess target engagement in living cells. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Methodology:

• Treatment: Treat intact cells with varying concentrations of CNX-500.

• Heating: Heat the cells at a specific temperature to induce protein denaturation and aggregation.

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Detection of Soluble Target: Detect the amount of the target protein remaining in the soluble fraction. This can be done by Western blotting, but a more sensitive approach would be a sandwich ELISA-like assay where the target protein is captured and then detected using a biotinylated antibody followed by streptavidin-HRP. If CNX-500 remains bound, it can also be detected directly if an antibody against it is available, or through its biotin tag.

Quantitative Data Presentation

The data generated from these experiments would be crucial for understanding the properties of CNX-500.

Table 2: Hypothetical Binding Affinity Data for CNX-500

Assay Type	Target Protein	Kd (nM)	IC50 (nM)
Surface Plasmon Resonance (SPR)	Target X	5.2 ± 0.8	N/A
Competitive ELISA	Target X	N/A	12.5 ± 2.1
Isothermal Titration Calorimetry (ITC)	Target X	6.1 ± 1.2	N/A

This table presents hypothetical quantitative data that could be generated to characterize the binding affinity of CNX-500 to its target. Kd (dissociation constant) is a direct measure of affinity, while IC50 (half-maximal inhibitory concentration) is determined from competitive assays.

Conclusion

The strategic placement of a biotin tag on a molecule of interest, such as the hypothetical CNX-500, is a cornerstone of modern drug discovery and chemical biology research. This small modification unlocks a powerful toolkit of experimental techniques that are essential for target identification, validation, and the quantitative assessment of target engagement. The high affinity and specificity of the biotin-streptavidin interaction provide a robust and versatile platform for generating the high-quality data needed to advance a compound through the drug development pipeline. While the specific signaling pathways and quantitative data for CNX-500 remain to be elucidated, the principles and methodologies outlined in this guide provide a clear roadmap for how its biotin tag would be leveraged to unravel its biological significance.

References

• 1. Avidin-Biotin Interaction | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. An Analysis of the Biotin–(Strept)avidin System in Immunoassays: Interference and Mitigation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring the Antiangiogenic and Anti-Inflammatory Potential of Homoisoflavonoids: Target Identification Using Biotin Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Notes and Protocols for CNX-500 in Western Blot Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-500 is a potent and selective, cell-permeable inhibitor of MEK1 and MEK2 (Mitogen-activated protein kinase kinase 1 and 2). By inhibiting MEK1/2, CNX-500 effectively blocks the phosphorylation and activation of ERK1/2 (Extracellular signal-regulated kinase 1/2), a key downstream effector in the RAS/RAF/MEK/ERK signaling cascade. This pathway is a critical regulator of cell proliferation, differentiation, survival, and migration. Dysregulation of the MAPK/ERK pathway is a hallmark of many human cancers, making it an important target for therapeutic intervention.

Western blot analysis is a fundamental technique to elucidate the mechanism of action of compounds like CNX-500. It allows for the sensitive and specific detection of changes in protein expression and phosphorylation states, providing a direct measure of target engagement and downstream signaling inhibition. These application notes provide a detailed protocol for utilizing CNX-500 in cell-based assays followed by Western blot analysis to probe the MAPK/ERK signaling pathway.

Data Presentation

The following table summarizes hypothetical quantitative data from a dose-response experiment using CNX-500 in a human cancer cell line (e.g., HeLa). Cells were treated with increasing concentrations of CNX-500 for 2 hours, followed by stimulation with a growth factor (e.g., EGF) to activate the MAPK/ERK pathway. Cell lysates were then analyzed by Western blot for phosphorylated ERK1/2 (p-ERK1/2) and total ERK1/2. The data is presented as the relative band intensity of p-ERK1/2 normalized to total ERK1/2, with the vehicle-treated control set to 100%.

CNX-500 Concentration (nM)	Mean Relative p-ERK1/2 Intensity (%)	Standard Deviation (%)
0 (Vehicle)	100	8.5
1	85.2	6.1
10	42.1	4.5
100	15.8	2.3
500	5.1	1.2
1000	2.3	0.8

Experimental Protocols

Protocol 1: Cell Lysis and Protein Quantification

This protocol describes the preparation of cell lysates for Western blot analysis after treatment with CNX-500.

Materials:

• Cultured cells (e.g., HeLa)

• CNX-500 (stock solution in DMSO)

• Growth factor (e.g., EGF)

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• Microcentrifuge

• BCA Protein Assay Kit

Procedure:

• Cell Culture and Treatment: Seed cells in appropriate culture dishes and grow to 70-80% confluency. Treat cells with the desired concentrations of CNX-500 or vehicle (DMSO) for the specified time (e.g., 2 hours). If applicable, stimulate with a growth factor for a short period (e.g., 10 minutes) before harvesting.

• Cell Harvest: Aspirate the culture medium and wash the cells once with ice-cold PBS.[1][2][3]

• Lysis: Add an appropriate volume of ice-cold RIPA buffer with inhibitors to the culture dish. Scrape the adherent cells and transfer the cell lysate to a pre-chilled microcentrifuge tube.[1][3]

• Incubation and Clarification: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the soluble proteins, to a fresh, pre-chilled microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.[3][4]

• Sample Preparation for Electrophoresis: Based on the protein concentration, dilute the lysates with 4x Laemmli sample buffer to a final concentration of 1x. Boil the samples at 95-100°C for 5 minutes. The samples are now ready for gel electrophoresis or can be stored at -80°C.[1][2]

Protocol 2: Western Blot Analysis

This protocol outlines the steps for separating proteins by SDS-PAGE, transferring them to a membrane, and detecting the target proteins using specific antibodies.

Materials:

• Prepared cell lysates

• SDS-polyacrylamide gels

• Electrophoresis apparatus and power supply

• PVDF or nitrocellulose membrane

• Transfer apparatus and power supply

• Transfer buffer

• Tris-buffered saline with Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK1/2, anti-total ERK1/2, anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system (e.g., chemiluminescence imager)

Procedure:

• Gel Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-polyacrylamide gel. Include a pre-stained protein ladder to monitor migration. Run the gel according to the manufacturer's instructions until adequate separation is achieved.[4][5][6][7]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.[5][6][7] Ensure complete transfer, especially for all proteins of interest.

• Blocking: After transfer, wash the membrane briefly with TBST. Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[3][5][7]

• Primary Antibody Incubation: Dilute the primary antibodies in blocking buffer according to the manufacturer's recommendations. Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.[1][3][7]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[1][3]

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature with gentle agitation.[1][8]

• Final Washes: Repeat the washing step (step 5) to remove unbound secondary antibody.

• Detection: Prepare the ECL substrate according to the manufacturer's instructions. Incubate the membrane with the substrate for the recommended time.[8]

• Imaging: Capture the chemiluminescent signal using an appropriate imaging system. The band intensities can then be quantified using densitometry software.

Mandatory Visualization

Signaling Pathway Diagram

The following diagram illustrates the MAPK/ERK signaling pathway and the point of inhibition by CNX-500.

Caption: MAPK/ERK signaling pathway with CNX-500 inhibition of MEK1/2.

Experimental Workflow Diagram

The following diagram outlines the experimental workflow for assessing the effect of CNX-500 using Western blot analysis.

Caption: Experimental workflow for Western blot analysis of CNX-500 effects.

References

• 1. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 2. Western Blotting Protocol (Fluorescent) | Cell Signaling Technology [cellsignal.com]
• 3. origene.com [origene.com]
• 4. Detailed Western Blotting (Immunoblotting) Protocol [protocols.io]
• 5. Western blot protocol | Abcam [abcam.com]
• 6. ウェスタンブロッティングに関する概要 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. azurebiosystems.com [azurebiosystems.com]
• 8. Western Blot Protocol | Proteintech Group [ptglab.com]

Application Notes and Protocols: Labeling Btk in Live Cells with CNX-500

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bruton's tyrosine kinase (Btk) is a critical non-receptor tyrosine kinase involved in multiple signaling pathways, most notably the B-cell receptor (BCR) signaling cascade.[1] Its role in the proliferation, differentiation, and survival of B-cells has made it a prime therapeutic target for various B-cell malignancies and autoimmune diseases.[2][3] CNX-500 is a potent and specific probe designed for the detection and quantification of Btk.[4] It consists of the covalent Btk inhibitor CC-292 chemically linked to biotin, allowing for the detection of uninhibited Btk in various experimental setups.[4][5] The covalent nature of its binding to Cysteine 481 in the Btk active site ensures a stable and lasting interaction, making it an ideal tool for assessing Btk occupancy.[6]

These application notes provide detailed protocols for utilizing CNX-500 to label and visualize Btk in live cells, as well as to quantify Btk occupancy in cell lysates.

Data Presentation

Table 1: Characteristics of the Btk Probe CNX-500

Characteristic	Description	Reference
Probe Composition	Covalent Btk inhibitor (CC-292) linked to biotin.	[4][5]
Target	Bruton's tyrosine kinase (Btk).	[4]
Binding Mechanism	Forms a covalent bond with Cysteine 481 in the Btk active site.	[6]
Inhibitory Activity (IC50)	0.5 nM (for the parent inhibitor, CC-292).	[1][7]

Table 2: Recommended Cell Lines for Btk Labeling Studies

Cell Line	Cell Type	Btk Expression Level	Notes	Reference
Ramos	Human Burkitt's lymphoma	High	Commonly used for B-cell signaling and Btk inhibitor studies.	[4][8]
Primary CLL Cells	Human Chronic Lymphocytic Leukemia	Variable	Directly relevant for clinical research; Btk expression can vary between patients.	[9][10]
MEC-1	Human B-cell chronic lymphocytic leukemia	Moderate to High	A useful model for studying Btk mutations and inhibitor responses.	[11]
TMD8	Human Diffuse Large B-cell Lymphoma (ABC subtype)	High	Model for studying BCR-dependent lymphomas.	[12]

Signaling Pathway

The following diagram illustrates the central role of Btk in the B-cell receptor signaling pathway.

Btk Signaling Pathway and CNX-500 Inhibition.

Experimental Protocols

Protocol 1: Live-Cell Imaging of Btk with CNX-500

This protocol outlines the steps for fluorescently labeling Btk in living cells using CNX-500, followed by visualization with a streptavidin-conjugated fluorophore.

Materials:

• Btk-expressing cells (e.g., Ramos)

• Complete cell culture medium

• CNX-500 probe

• Streptavidin-conjugated fluorophore (e.g., Streptavidin-Alexa Fluor 488)

• Live-cell imaging buffer (e.g., phenol (B47542) red-free medium)

• Fixative (e.g., 4% paraformaldehyde in PBS) - for fixed-cell imaging as a control

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) - for fixed-cell imaging

• Fluorescence microscope with appropriate filter sets

Workflow:

Live-cell imaging workflow with CNX-500.

Procedure:

• Cell Preparation:

  • Plate Btk-expressing cells on a suitable imaging dish or slide.

  • Allow cells to adhere and reach the desired confluency.

• CNX-500 Labeling:

  • Prepare a working solution of CNX-500 in complete culture medium. The optimal concentration should be determined empirically but can range from 100 nM to 1 µM.

  • Remove the culture medium from the cells and add the CNX-500 containing medium.

  • Incubate for 1-2 hours at 37°C in a CO2 incubator.

• Washing:

  • Gently remove the CNX-500 containing medium.

  • Wash the cells three times with pre-warmed complete culture medium to remove any unbound probe.

• Streptavidin-Fluorophore Staining:

  • To facilitate the entry of the streptavidin conjugate into live cells, a gentle permeabilization step may be required. A very mild detergent like saponin (B1150181) at a low concentration (0.01-0.05%) in the staining buffer can be tested. Alternatively, transient membrane poration methods can be employed.[13] Note: This step requires careful optimization to maintain cell viability.

  • Prepare a working solution of the streptavidin-conjugated fluorophore in live-cell imaging buffer at a concentration of 1-5 µg/mL.

  • Incubate the cells with the streptavidin solution for 30-60 minutes at room temperature, protected from light.

• Final Wash:

  • Gently wash the cells three times with live-cell imaging buffer to remove unbound streptavidin.

• Imaging:

  • Immediately image the cells using a fluorescence microscope equipped for live-cell imaging, maintaining appropriate temperature and CO2 levels.

  • Acquire images using the appropriate filter sets for the chosen fluorophore.

Optimization and Controls:

• CNX-500 Concentration: Titrate the concentration of CNX-500 to find the optimal balance between signal intensity and potential off-target effects.

• Incubation Times: Optimize the incubation times for both CNX-500 and the streptavidin-fluorophore to maximize signal-to-noise ratio.

• Cell Viability: Monitor cell health and morphology throughout the experiment to ensure the labeling procedure is not inducing cytotoxicity.

• Negative Control: Include a sample of cells not treated with CNX-500 but incubated with the streptavidin-fluorophore to assess background fluorescence.

• Competition Control: Pre-incubate cells with an unlabeled Btk inhibitor (e.g., CC-292) before adding CNX-500 to demonstrate the specificity of the probe for Btk.

Protocol 2: Btk Occupancy Assay in Cell Lysates

This protocol describes a competition-based assay to quantify the amount of free, uninhibited Btk in cell lysates using CNX-500.[6]

Materials:

• Btk-expressing cells

• Btk inhibitor of interest (e.g., CC-292 for a standard curve)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• CNX-500 probe

• Streptavidin-coated ELISA plates

• Recombinant Btk protein (for standard curve)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Detection antibody (e.g., anti-Btk antibody) and secondary HRP-conjugated antibody, or a streptavidin-HRP conjugate

• Substrate for HRP (e.g., TMB)

• Stop solution (e.g., 1M H2SO4)

• Plate reader

Workflow:

Btk occupancy assay workflow.

Procedure:

• Cell Treatment:

  • Treat Btk-expressing cells with various concentrations of the Btk inhibitor of interest for a specified time. Include an untreated control.

• Cell Lysis:

  • Harvest the cells and lyse them using a suitable lysis buffer on ice.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the total protein concentration of each lysate.

• CNX-500 Incubation:

  • Incubate a standardized amount of cell lysate with 1 µM CNX-500 for 1 hour at room temperature.[6] This allows CNX-500 to bind to any free Btk that was not occupied by the test inhibitor.

• Capture on ELISA Plate:

  • Add the CNX-500-incubated lysates to the wells of a streptavidin-coated ELISA plate.

  • Incubate for 1-2 hours at room temperature to allow the biotinylated Btk-CNX-500 complex to bind to the streptavidin.

• Washing:

  • Wash the plate three times with wash buffer to remove unbound proteins.

• Detection:

  • Detect the captured Btk using one of the following methods:

    • Method A (Antibody-based): Incubate with a primary anti-Btk antibody, followed by a secondary HRP-conjugated antibody.

    • Method B (Direct HRP): If using a streptavidin-HRP conjugate for detection, this can be added directly after the capture step.

  • Add the HRP substrate and incubate until a color change is observed.

  • Stop the reaction with the stop solution.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength using a plate reader.

  • The signal will be inversely proportional to the occupancy of Btk by the test inhibitor.

  • Calculate the percentage of Btk occupancy by normalizing the signal from the treated samples to the untreated control. A standard curve using known amounts of recombinant Btk bound to CNX-500 can be used for absolute quantification.[6]

Conclusion

CNX-500 is a versatile and powerful tool for studying Btk in live cells and cell lysates. The protocols provided herein offer a framework for visualizing Btk localization and dynamics through live-cell imaging and for quantifying target engagement of Btk inhibitors. Careful optimization of the experimental conditions is crucial for obtaining reliable and reproducible results. These methods can provide valuable insights for researchers in academic and industrial settings, aiding in the understanding of Btk biology and the development of novel Btk-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Intracellular Staining [bdbiosciences.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. biotium.com [biotium.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Design and application of a fluorescent probe for imaging of endogenous Bruton's tyrosine kinase with preserved enzymatic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bruton tyrosine kinase represents a promising therapeutic target for treatment of chronic lymphocytic leukemia and is effectively targeted by PCI-32765 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bruton’s tyrosine kinase (BTK) function is important to the development and expansion of chronic lymphocytic leukemia (CLL) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. haematologica.org [haematologica.org]
• 12. researchgate.net [researchgate.net]
• 13. Labeling proteins inside living cells using external fluorophores for microscopy | eLife [elifesciences.org]

Application Notes and Protocols for CNX-500 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing CNX-500, a biotinylated covalent probe for Bruton's tyrosine kinase (Btk), in cell culture-based assays. CNX-500 is a valuable tool for quantifying the occupancy of Btk by small molecule inhibitors, a critical parameter in drug development for various B-cell malignancies and autoimmune diseases.

Introduction to CNX-500

CNX-500 is a chemical probe consisting of the potent and selective covalent Btk inhibitor CC-292 (spebrutinib) chemically linked to biotin (B1667282).[1] It functions by covalently binding to the cysteine residue (Cys481) in the ATP-binding site of Btk.[2][3] This irreversible binding allows for the detection and quantification of Btk that is not already occupied by an inhibitor. The biotin tag enables sensitive detection using streptavidin-based methods, such as ELISA or Western blotting. CNX-500 itself exhibits potent inhibitory activity against Btk, with a reported IC50 of 0.5 nM.[1]

Key Applications

• Btk Target Occupancy Measurement: The primary application of CNX-500 is to determine the percentage of Btk engaged by a test inhibitor in a cellular context. This is achieved through a competition assay where CNX-500 labels the unoccupied Btk fraction.

• Pharmacodynamic (PD) Biomarker Assessment: In preclinical studies, CNX-500 can be used to establish a relationship between the dose of a Btk inhibitor and its ability to engage the target in cells, providing crucial information for dose selection in further studies.[2]

• Mechanism of Action Studies: CNX-500 can be used to confirm that a compound's cellular activity is mediated through direct binding to Btk.

Data Presentation: Dosage and Incubation Times

The optimal dosage and incubation times for Btk inhibitors prior to using CNX-500 will vary depending on the inhibitor's potency, the cell type, and the specific experimental goals. The following tables provide a summary of reported conditions for the parent compound of CNX-500, CC-292, and general recommendations for the CNX-500 probe itself.

Table 1: Recommended Dosage and Incubation Times for Btk Inhibitor (e.g., CC-292) Treatment Prior to Btk Occupancy Assay

Cell Type	Inhibitor Concentration	Incubation Time	Assay Type	Reference
Mantle Cell Lymphoma (MCL) Cell Lines	Varies (dose-response)	72 hours	Viability (MTT assay)	[3][4]
MCL Cell Lines & Primary Cells	1 µM	1 hour	Btk Signaling (pBTK)	[3][4]
MCL Cell Lines	100 nM or 1000 nM	24 and 48 hours	Western Blot	[3][4]
Ramos B-cells	1 µM	1 hour	BTK Labeling	[5]
HEK293T and Ramos cells	1 µM	4 hours	BTK Degradation	[6]
Human naïve B-cells	Varies (dose-response)	1 hour	Btk Occupancy & Signaling	[7]

Table 2: Recommended Incubation Conditions for CNX-500 Probe in Btk Occupancy Assay

Parameter	Condition	Notes	Reference
CNX-500 Concentration	1 µM	This concentration is used to label the remaining free Btk in cell lysates.
Incubation Time	1 hour	This allows for sufficient covalent binding of the probe to unoccupied Btk.	[2]
Incubation Temperature	Room Temperature or 4°C	Specific temperature may vary based on the detailed assay protocol (e.g., ELISA).	[2]

Experimental Protocols

General Cell Culture and Inhibitor Treatment

This protocol describes the general steps for culturing cells and treating them with a Btk inhibitor before performing a Btk occupancy assay with CNX-500.

Materials:

• Target cell line (e.g., Ramos, Mino, or other B-cell lines)

• Complete cell culture medium

• Btk inhibitor of interest

• DMSO (for dissolving the inhibitor)

• Standard cell culture equipment (incubator, centrifuge, etc.)

Protocol:

• Cell Culture: Culture the target cells in the appropriate complete medium at 37°C in a humidified incubator with 5% CO2. Maintain cells in the logarithmic growth phase.

• Cell Seeding: Seed the cells at a density appropriate for the chosen assay format (e.g., 96-well plate for ELISA).

• Inhibitor Preparation: Prepare a stock solution of the Btk inhibitor in DMSO. Further dilute the inhibitor to the desired final concentrations in complete cell culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically ≤ 0.1%).

• Inhibitor Treatment: Add the diluted inhibitor to the cells. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the cells with the inhibitor for the desired period (e.g., 1 to 72 hours, depending on the experiment's objective).[3][4][5]

Btk Occupancy Assay using CNX-500 and ELISA

This protocol outlines a competition-based ELISA to quantify Btk occupancy.

Materials:

• Inhibitor-treated cells (from Protocol 4.1)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• CNX-500 probe

• Streptavidin-coated ELISA plates

• Anti-Btk antibody (for total Btk measurement, optional)

• HRP-conjugated secondary antibody (if measuring total Btk)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., 5% BSA in wash buffer)

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Microplate reader

Protocol:

• Cell Lysis: After inhibitor treatment, harvest the cells and wash them with cold PBS. Lyse the cells in an appropriate lysis buffer on ice.

• Lysate Clarification: Centrifuge the lysates to pellet cell debris and collect the supernatant containing the soluble proteins.

• Protein Quantification: Determine the total protein concentration of each lysate to ensure equal loading.

• CNX-500 Incubation: Dilute the cell lysates to a consistent protein concentration. Add CNX-500 to a final concentration of 1 µM to each lysate. Incubate for 1 hour at room temperature to allow the probe to bind to unoccupied Btk.

• ELISA Plate Preparation: While the lysates are incubating, wash the streptavidin-coated ELISA plate with wash buffer. Block the plate with blocking buffer for 1-2 hours at room temperature.

• Capture of Biotinylated Btk: After blocking, wash the plate. Add the CNX-500-incubated lysates to the wells and incubate for 1-2 hours at room temperature to allow the biotinylated Btk-CNX-500 complex to bind to the streptavidin.

• Washing: Wash the plate thoroughly with wash buffer to remove unbound proteins.

• Detection (Occupancy): For detecting the captured Btk-CNX-500, an anti-Btk antibody followed by an HRP-conjugated secondary antibody can be used. Alternatively, if the streptavidin-HRP conjugate is used, it directly binds to the biotin of CNX-500.

• Substrate Addition: Add TMB substrate to each well and incubate in the dark until a blue color develops.

• Stopping the Reaction: Add stop solution to each well. The color will change from blue to yellow.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: The signal in each well is proportional to the amount of unoccupied Btk. To calculate the percentage of Btk occupancy, use the following formula: % Occupancy = (1 - (Signal of treated sample / Signal of vehicle control)) * 100

Visualizations

Btk Signaling Pathway

Caption: B-Cell Receptor (BCR) signaling cascade highlighting the central role of Btk.

Experimental Workflow for Btk Occupancy Assay

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacodynamic analysis of BTK inhibition in patients with chronic lymphocytic leukemia treated with acalabrutinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase I study of single-agent CC-292, a highly selective Bruton’s tyrosine kinase inhibitor, in relapsed/refractory chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Spebrutinib (CC-292) Affects Markers of B Cell Activation, Chemotaxis, and Osteoclasts in Patients with Rheumatoid Arthritis: Results from a Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for CNX-500 in Mass Spectrometry-Based Proteomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

CNX-500 is a novel, potent, and selective covalent inhibitor targeting a key signaling protein (presumed to be a kinase based on nomenclature, with FMS-like Tyrosine Kinase 3 (FLT3) used as a representative target for these notes). Covalent inhibitors offer the potential for enhanced therapeutic efficacy and duration of action by forming a stable bond with their target protein. Mass spectrometry-based proteomics is an indispensable tool for the preclinical and clinical development of such inhibitors, enabling the elucidation of their mechanism of action, assessment of target engagement, and evaluation of selectivity across the entire proteome.

These application notes provide a comprehensive overview and detailed protocols for utilizing CNX-500 in mass spectrometry-based proteomics studies to characterize its effects on cellular signaling pathways and to identify its protein targets.

Application 1: Profiling the Selectivity of CNX-500 and Identifying Off-Targets

A critical step in the development of a covalent inhibitor is to understand its proteome-wide selectivity. Chemoproteomic strategies, such as competitive Activity-Based Protein Profiling (ABPP), are powerful methods to identify the direct targets of a covalent compound.[1][2] This approach helps to confirm on-target engagement and to identify potential off-targets that could lead to unforeseen toxicities.

Experimental Protocol: Competitive Chemoproteomics for Target Identification

This protocol describes a competitive profiling experiment to identify the cellular targets of CNX-500.[1][3][4]

1. Cell Culture and Treatment:

• Culture a relevant human cell line (e.g., a leukemia cell line such as MV4-11 or MOLM-14 if targeting FLT3) to ~80% confluency.
• Treat cells with varying concentrations of CNX-500 (e.g., 0.1, 1, 10 µM) or DMSO as a vehicle control for 2 hours.

2. Cell Lysis:

• Harvest the cells and wash with cold PBS.
• Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
• Clarify the lysate by centrifugation to remove cellular debris.
• Determine the protein concentration of the supernatant using a BCA assay.

3. Probe Labeling:

• Incubate the proteomes with a broad-spectrum cysteine-reactive probe (e.g., an iodoacetamide-alkyne probe) to label cysteines that are not occupied by CNX-500.

4. Click Chemistry:

• Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a biotin-azide tag to the alkyne-labeled proteins.[3]

5. Enrichment of Labeled Proteins:

• Incubate the biotinylated proteome with streptavidin-coated beads to enrich for the probe-labeled proteins.
• Wash the beads extensively to remove non-specifically bound proteins.

6. On-Bead Digestion:

• Resuspend the beads in a digestion buffer and reduce the proteins with DTT, followed by alkylation with iodoacetamide.
• Digest the proteins into peptides overnight using sequencing-grade trypsin.

7. LC-MS/MS Analysis:

• Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

8. Data Analysis:

• Process the raw MS data using a suitable software package (e.g., MaxQuant, Proteome Discoverer) to identify and quantify the enriched proteins.
• Proteins that show a dose-dependent decrease in enrichment in the CNX-500-treated samples compared to the DMSO control are identified as potential targets of CNX-500.

Data Presentation: Quantitative Analysis of CNX-500 Target Engagement

The quantitative proteomics data can be summarized in a table to clearly present the on-target and off-target engagement of CNX-500.

Protein	Gene	Function	Max. Fold Change (Inhibition)	Putative Role
FLT3	FLT3	Receptor Tyrosine Kinase	>10	On-Target
Kinase X	GENEX	Serine/Threonine Kinase	3.5	Off-Target
Protein Y	GENEY	Non-kinase Cysteine Protein	2.1	Off-Target

This table presents exemplar data and will vary based on the specific characteristics of CNX-500.

Application 2: Elucidating the Downstream Signaling Effects of CNX-500

Targeting a key signaling protein like a kinase with CNX-500 is expected to have significant effects on downstream signaling pathways. Phosphoproteomics, a sub-discipline of proteomics, allows for the global and quantitative analysis of protein phosphorylation, providing a snapshot of the cellular signaling state.[5]

Experimental Protocol: Quantitative Phosphoproteomics

This protocol outlines a workflow for analyzing changes in the phosphoproteome of cells treated with CNX-500.

1. Cell Culture and Treatment:

• As described in the previous protocol, treat cells with an effective concentration of CNX-500 or DMSO.

2. Cell Lysis and Protein Digestion:

• Lyse the cells in a urea-based buffer to ensure complete denaturation and solubilization of proteins.
• Reduce, alkylate, and digest the proteins with trypsin.

3. Phosphopeptide Enrichment:

• Enrich for phosphopeptides from the total peptide mixture using titanium dioxide (TiO2) or immobilized metal affinity chromatography (IMAC).

4. LC-MS/MS Analysis:

• Analyze the enriched phosphopeptides by LC-MS/MS.

5. Data Analysis:

• Process the raw data to identify and quantify the phosphopeptides.
• Perform statistical analysis to identify phosphosites that are significantly up- or down-regulated upon treatment with CNX-500.
• Perform pathway analysis to identify the signaling pathways that are most affected by CNX-500.

Data Presentation: Impact of CNX-500 on Key Signaling Pathways

The phosphoproteomics data can be summarized to highlight the impact of CNX-500 on key signaling pathways.

Protein	Phosphosite	Pathway	Fold Change vs. Control
FLT3	Y591	FLT3 Signaling	-8.2
STAT5A	Y694	JAK-STAT Signaling	-6.5
ERK1/2	T202/Y204	MAPK Signaling	-5.1
AKT1	S473	PI3K-AKT Signaling	-4.8

This table presents exemplar data based on the expected effects of a potent FLT3 inhibitor.[6]

Visualizations

Signaling Pathway Diagram

References

• 1. Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Combining Mass Spectrometry-Based Phosphoproteomics with a Network-Based Approach to Reveal FLT3-Dependent Mechanisms of Chemoresistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes for Biotinylated CNX-500 in Flow Cytometry

Introduction

CNX-500 is a novel proprietary molecule designed for high-affinity binding to [Specify Target Receptor, e.g., a novel immune checkpoint receptor or a specific cell surface marker]. The biotinylated form of CNX-500 allows for indirect detection using fluorochrome-conjugated streptavidin, providing a versatile and sensitive tool for flow cytometric analysis. This system leverages the high-affinity interaction between biotin (B1667282) and streptavidin, which offers significant advantages, including signal amplification and low background staining, making it ideal for detecting low-abundance targets.[1]

These application notes provide an overview of the utility of biotinylated CNX-500 in various research and drug development contexts, including immunophenotyping, receptor occupancy studies, and competitive binding assays.

Key Applications

• Immunophenotyping: Biotinylated CNX-500 can be used to identify and quantify cell populations expressing the target receptor in heterogeneous samples such as whole blood or dissociated tissues. The signal amplification from the biotin-streptavidin system is particularly beneficial for detecting rare cell populations.[1]

• Receptor Occupancy (RO) Assays: In drug development, biotinylated CNX-500 can be employed in flow cytometry-based RO assays to measure the extent to which an unlabeled therapeutic agent has bound to its target receptor on the cell surface. This is a critical pharmacodynamic biomarker in clinical trials.[2]

• Competitive Binding Assays: The biotinylated CNX-500 can be used to screen for and characterize other molecules (e.g., small molecules or antibodies) that bind to the same target receptor. By competing for binding, the potency of test compounds can be determined.

• Receptor Internalization Studies: The binding of biotinylated CNX-500 to its receptor can be tracked over time to study receptor-mediated endocytosis. This is achieved by pre-mixing the biotinylated ligand with a fluorochrome-conjugated streptavidin prior to incubation with cells.[3]

Advantages of the Biotin-Streptavidin System

The use of biotinylated CNX-500 with a fluorescently labeled streptavidin provides several benefits for flow cytometry applications:

Feature	Benefit
Signal Amplification	Multiple biotin molecules can be conjugated to a single CNX-500 molecule, each of which can bind a streptavidin-fluorochrome conjugate, resulting in a brighter signal. This is particularly useful for detecting targets with low expression levels.[1]
Low Background Staining	The high affinity and specificity of the biotin-streptavidin interaction result in minimal non-specific binding, leading to a high signal-to-noise ratio.[1]
Flexibility in Fluorochrome Choice	A single biotinylated CNX-500 reagent can be used with a wide variety of streptavidin conjugates, allowing for easy integration into multicolor flow cytometry panels.
Isotype Independence	Unlike secondary antibodies, the biotin-streptavidin system is not dependent on the isotype of the primary molecule, simplifying experimental design.[1]

Experimental Protocols

Protocol 1: General Staining of Suspension Cells with Biotinylated CNX-500

This protocol describes a two-step staining method for the detection of the CNX-500 target receptor on the surface of suspension cells.[1][4][5]

Materials:

• Biotinylated CNX-500

• Fluorochrome-conjugated Streptavidin (e.g., Streptavidin-PE, Streptavidin-APC)

• Flow Cytometry Staining Buffer (e.g., PBS with 1-2% BSA or FBS and 0.1% sodium azide)

• Cell Suspension (e.g., peripheral blood mononuclear cells, cultured cell line)

• Flow cytometry tubes

• Centrifuge

Procedure:

• Cell Preparation:

  • Count cells and aliquot 0.5–1 x 10^6 cells into each flow cytometry tube.[4]

  • Wash the cells by adding 2-3 mL of Flow Cytometry Staining Buffer and centrifuging at 300-400 x g for 5 minutes at 4°C. Discard the supernatant.

• Blocking (Optional):

  • Resuspend the cell pellet in 100 µL of Flow Cytometry Staining Buffer and incubate for 10 minutes at room temperature to block non-specific binding sites.[4]

• Primary Staining:

  • Without washing, add the appropriate dilution of biotinylated CNX-500 to the cell suspension. The optimal concentration should be determined by titration, but a starting point of 0.5-1 µg per tube is common.[5]

  • Vortex gently and incubate for 30 minutes on ice or at 4°C, protected from light.[5]

• Washing:

  • Add 2-3 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for 5 minutes at 4°C. Discard the supernatant.

  • Repeat the wash step.

• Secondary Staining:

  • Resuspend the cell pellet in 100 µL of Flow Cytometry Staining Buffer.

  • Add the pre-titrated optimal concentration of fluorochrome-conjugated streptavidin.

  • Vortex gently and incubate for 20-30 minutes on ice or at 4°C, protected from light.[5]

• Final Washes and Data Acquisition:

  • Wash the cells twice with 2-3 mL of Flow Cytometry Staining Buffer as described in step 4.

  • Resuspend the final cell pellet in 0.5 mL of Flow Cytometry Staining Buffer.[5]

  • Analyze the samples on a flow cytometer.

Protocol 2: Receptor Occupancy Assay using Biotinylated CNX-500

This protocol outlines a method to determine the receptor occupancy of an unlabeled therapeutic agent (Drug X) that targets the same receptor as CNX-500.[2]

Materials:

• In addition to the materials in Protocol 1:

• Unlabeled therapeutic agent (Drug X)

• Whole blood or relevant patient samples

Procedure:

• Sample Collection and Preparation:

  • Collect whole blood or other patient samples.

  • Prepare control samples by spiking whole blood with known concentrations of Drug X (e.g., high, mid, and low concentrations to represent saturated, partially saturated, and non-saturated conditions).[2]

• Staining:

  • Aliquot 100 µL of whole blood or cell suspension into flow cytometry tubes.

  • Add biotinylated CNX-500 at a pre-determined optimal concentration to each tube.

  • Vortex gently and incubate for 30 minutes at 4°C, protected from light.

  • Add fluorochrome-conjugated streptavidin and incubate for another 20-30 minutes at 4°C, protected from light.

• Lysis and Fixation (for whole blood):

  • Following staining, lyse red blood cells using a commercial lysing solution according to the manufacturer's instructions.

  • Wash the remaining white blood cells with Flow Cytometry Staining Buffer.

• Data Acquisition and Analysis:

  • Acquire data on a flow cytometer.

  • Gate on the cell population of interest.

  • The Mean Fluorescence Intensity (MFI) of the streptavidin fluorochrome will be inversely proportional to the receptor occupancy of Drug X.

  • Calculate the percentage of receptor occupancy (%RO) using the following formula:

  %RO = (1 - (MFI of test sample - MFI of unstained control) / (MFI of untreated sample - MFI of unstained control)) * 100

Quantitative Data Summary

Table 1: Example Titration of Biotinylated CNX-500

Biotinylated CNX-500 (µg/mL)	MFI of Positive Population	MFI of Negative Population	Staining Index (SI)¹
0.1	500	50	8.9
0.5	2500	60	40.7
1.0	4500	75	59.0
2.0	5000	100	49.0
5.0	5200	150	33.7

¹ Staining Index is calculated as (MFI_positive - MFI_negative) / (2 * SD_negative). A higher SI indicates better separation.[6]

Table 2: Example Receptor Occupancy Data

Sample	Drug X Concentration (nM)	MFI	% Receptor Occupancy
Unstained Control	N/A	50	N/A
Untreated Control	0	4550	0%
Test Sample 1	10	2300	50%
Test Sample 2	100	550	88.9%
Saturated Control	1000	100	98.9%

Visualizations

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway initiated by CNX-500 binding.

Experimental Workflow Diagram

Caption: Workflow for cell staining with biotinylated CNX-500.

Receptor Occupancy Workflow Diagram

Caption: Workflow for receptor occupancy assay.

References

• 1. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 2. celerion.com [celerion.com]
• 3. Flow Cytometry Protocol with Chemokines - Recombinant Biotinylated Chemokine Proteins from ChemoTactics [chemotactics.com]
• 4. ulab360.com [ulab360.com]
• 5. biotium.com [biotium.com]
• 6. Improved quantitative detection of biotin-labeled red blood cells by flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CNX-500 Target Engagement Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Target engagement is a critical aspect of drug discovery, confirming that a drug candidate interacts with its intended molecular target within a cellular context.[1][2] This confirmation is essential for establishing a drug's mechanism of action and for correlating target binding with downstream biological effects.[3] CNX-500 is a biotinylated covalent inhibitor of Bruton's tyrosine kinase (Btk), a crucial enzyme in the B-cell receptor (BCR) signaling pathway.[4] Due to its biotin (B1667282) tag, CNX-500 serves as a valuable research tool for quantifying the engagement of non-biotinylated Btk inhibitors.[4]

This document provides a comprehensive guide for utilizing CNX-500 in target engagement studies. It outlines the experimental workflow, detailed protocols, and data presentation strategies.

Principle of the CNX-500 Target Engagement Assay

The CNX-500 target engagement assay is a competition-based biochemical assay designed to measure the occupancy of Btk by a test inhibitor in cells. The workflow begins with treating cells with the primary, non-biotinylated Btk inhibitor. Following treatment, the cells are lysed to release the intracellular proteins, including Btk.

Any Btk molecules that are not already covalently bound by the test inhibitor will have a free cysteine residue (C481) in their active site.[4] CNX-500 is then added to the lysate, where it will covalently bind to this free cysteine residue of the unoccupied Btk. Because CNX-500 is biotinylated, the resulting Btk-CNX-500 complex can be captured on a streptavidin-coated surface, such as a microplate.[4]

The captured Btk is then detected and quantified using a specific primary antibody against Btk, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate. The intensity of the resulting signal is inversely proportional to the target engagement of the primary inhibitor. A high signal indicates low target engagement by the test compound, while a low signal signifies high target engagement.

Experimental Protocols

I. Cellular Treatment with Primary Btk Inhibitor

This protocol describes the treatment of a relevant cell line (e.g., B-cell lymphoma lines like Ramos or TMD8) with a primary Btk inhibitor.

Materials:

• Target cell line (e.g., Ramos)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Primary Btk inhibitor

• DMSO (vehicle control)

• Cell culture plates

• Incubator (37°C, 5% CO2)

Protocol:

• Seed the cells at a desired density in cell culture plates and allow them to adhere or stabilize overnight.

• Prepare serial dilutions of the primary Btk inhibitor in complete cell culture medium. Also, prepare a vehicle control (DMSO) at the same final concentration as the highest inhibitor concentration.

• Remove the old medium and treat the cells with the different concentrations of the primary inhibitor or vehicle control.

• Incubate the cells for a predetermined time to allow for compound entry and target binding (e.g., 2-4 hours).

II. Cell Lysis and Protein Quantification

This protocol details the preparation of cell lysates and the determination of total protein concentration.

Materials:

• Treated cells from Protocol I

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Cell scrapers

• Microcentrifuge tubes

• Centrifuge (4°C)

• BCA protein assay kit

Protocol:

• After incubation, place the cell culture plates on ice.

• Aspirate the medium and wash the cells once with ice-cold PBS.

• Add an appropriate volume of ice-cold lysis buffer to each well and scrape the cells.

• Transfer the cell lysate to pre-chilled microcentrifuge tubes.

• Incubate the lysates on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Transfer the supernatant (soluble protein fraction) to new, pre-chilled tubes.

• Determine the total protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

III. CNX-500 Incubation and Capture

This protocol describes the labeling of unoccupied Btk with CNX-500 and the capture of the biotinylated complex.

Materials:

• Cell lysates from Protocol II

• CNX-500 solution (in DMSO)

• Streptavidin-coated 96-well plates

• Assay buffer (e.g., PBS with 0.1% Tween-20 and 1% BSA)

Protocol:

• Normalize the protein concentration of all cell lysates with lysis buffer.

• Add CNX-500 to each lysate to a final concentration sufficient to label all available Btk (e.g., 1-5 µM).

• Incubate the lysates with CNX-500 for 1 hour at room temperature with gentle agitation.

• During the incubation, wash the streptavidin-coated plates three times with assay buffer.

• After incubation, add the CNX-500-treated lysates to the wells of the streptavidin-coated plate.

• Incubate for 1-2 hours at room temperature with gentle agitation to allow the biotinylated Btk-CNX-500 complex to bind to the streptavidin.

IV. Detection and Quantification

This protocol outlines the immunodetection and quantification of the captured Btk.

Materials:

• Plates with captured Btk-CNX-500 complex from Protocol III

• Primary antibody against Btk (anti-Btk)

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Protocol:

• Wash the plates three times with assay buffer to remove unbound proteins.

• Dilute the anti-Btk primary antibody in assay buffer and add it to each well.

• Incubate for 1-2 hours at room temperature.

• Wash the plates three times with assay buffer.

• Dilute the HRP-conjugated secondary antibody in assay buffer and add it to each well.

• Incubate for 1 hour at room temperature, protected from light.

• Wash the plates five times with assay buffer.

• Add TMB substrate to each well and incubate until a sufficient color develops (typically 15-30 minutes).

• Stop the reaction by adding the stop solution.

• Read the absorbance at 450 nm using a plate reader.

Data Presentation

The quantitative data from the CNX-500 target engagement assay should be summarized in a clear and structured table. The percentage of Btk occupancy can be calculated using the following formula:

% Btk Occupancy = (1 - (Signal_Inhibitor / Signal_Vehicle)) * 100

Table 1: Btk Occupancy by a Test Inhibitor

Inhibitor Concentration (nM)	Absorbance at 450 nm (Mean ± SD)	% Btk Occupancy
0 (Vehicle)	1.20 ± 0.05	0
1	1.08 ± 0.04	10
10	0.84 ± 0.06	30
100	0.48 ± 0.03	60
1000	0.12 ± 0.02	90

Visualization of Pathways and Workflows

Btk Signaling Pathway

Caption: Simplified B-cell receptor (BCR) signaling pathway highlighting the central role of Btk.

CNX-500 Target Engagement Experimental Workflow

Caption: Step-by-step experimental workflow for the CNX-500 Btk target engagement assay.

Logical Relationship of Target Engagement

Caption: Logical relationship between inhibitor concentration, target occupancy, and assay signal.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Target engagement | Chemical Probes Portal [chemicalprobes.org]
• 3. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Solving non-specific binding issues with CNX-500

Introduction to CNX-500

CNX-500 is a novel, high-affinity small molecule inhibitor designed for the selective targeting of the ATP-binding site of Kinase-X, a critical enzyme in oncogenic signaling pathways. Due to its potent and specific mechanism of action, CNX-500 is a valuable tool for cancer research and therapeutic development. However, like many small molecules, experimental conditions must be optimized to prevent non-specific binding, ensuring data accuracy and reproducibility. This guide provides detailed troubleshooting advice and protocols to help you achieve the highest quality results with CNX-500.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding and why is it a concern with CNX-500?

Non-specific binding refers to the interaction of CNX-500 with unintended proteins or surfaces in your experimental setup, rather than its intended target, Kinase-X.[1][2][3] This can be caused by various factors, including hydrophobic interactions, ionic forces, and suboptimal assay conditions.[1] Non-specific binding is a significant concern because it can lead to high background signals, false positives, and an overestimation of the inhibitor's effect, ultimately compromising the integrity of your results.[2][4]

Q2: I'm seeing high background in my Western Blots when using CNX-500 as a probe. How can I identify if this is a non-specific binding issue?

High background on a Western Blot can manifest as a generally dark or "dirty" membrane, making it difficult to distinguish your specific bands. To determine if CNX-500 is the cause, you should run a control experiment where the primary antibody is omitted, but CNX-500 is still included. If the high background persists, it suggests that CNX-500 is binding non-specifically to the membrane or other proteins. Additionally, observing multiple unexpected bands can also be an indicator of non-specific interactions.[1]

Q3: In my Surface Plasmon Resonance (SPR) experiments, I observe a high signal response even on the reference flow cell. Is this due to non-specific binding of CNX-500?

Yes, a significant signal on the reference flow cell (a surface without the immobilized ligand) is a classic indicator of non-specific binding.[4][5] This suggests that CNX-500 is interacting with the sensor chip surface itself, which can artificially inflate the measured response units (RU) and lead to inaccurate kinetic calculations.[4][5] It is crucial to address this to obtain reliable binding affinity data.

Troubleshooting Guides

Issue 1: High Background and Off-Target Effects in Cell-Based Assays

If you are observing unexpected cellular phenotypes or high background in imaging or lysate-based assays, consider the following optimization steps.

Solutions:

• Optimize CNX-500 Concentration: Using an excessively high concentration of CNX-500 increases the likelihood of low-affinity, non-specific interactions. It is critical to perform a dose-response experiment to determine the lowest effective concentration that yields a specific biological effect.

• Adjust Incubation Time: Prolonged exposure to CNX-500 can sometimes lead to off-target effects. Try reducing the incubation time to see if the non-specific signal decreases while the specific signal is maintained.

• Improve Washing Steps: Increase the number and duration of wash steps after CNX-500 incubation to remove unbound molecules.[6] Using a buffer containing a mild, non-ionic detergent like Tween 20 can help disrupt weak, non-specific interactions.[7][8]

• Use Appropriate Blocking Agents: In assays like Western Blotting or ELISA, inadequate blocking is a common cause of non-specific binding.[1] Ensure you are using an effective blocking buffer, such as 5% Bovine Serum Albumin (BSA) or non-fat dry milk, for at least one hour at room temperature.[6][7][9]

Issue 2: Non-Specific Interactions in Biophysical Assays (e.g., SPR)

Non-specific binding in SPR can obscure the true binding kinetics of CNX-500 to Kinase-X.[5] The following strategies can help minimize these interactions.

Solutions:

• Add a Blocking Protein to the Running Buffer: Including a carrier protein like BSA (typically at 0.1-1 mg/mL) in your running buffer can help prevent CNX-500 from adhering to the sensor surface and tubing.[4][10]

• Incorporate a Non-Ionic Surfactant: Adding a small amount (0.005% - 0.05%) of a non-ionic detergent such as Tween 20 to the running buffer can disrupt hydrophobic interactions between CNX-500 and the sensor surface.[4][10]

• Increase Salt Concentration: If electrostatic interactions are suspected, increasing the ionic strength of the running buffer by adding NaCl (e.g., up to 500 mM) can help shield charges and reduce non-specific binding.[10]

• Optimize Surface Chemistry: Ensure the sensor surface is properly prepared and blocked. If you continue to see issues, consider using a different type of sensor chip with a lower non-specific binding surface, such as one with a polyethylene (B3416737) glycol (PEG) brush layer.

Quantitative Data Summary

The following tables provide recommended starting points for optimizing your experiments with CNX-500.

Table 1: Recommended Blocking Agents for Different Assays

Assay Type	Primary Blocking Agent	Concentration	Recommended Buffer
Western Blot	Non-fat Dry Milk or BSA	5% (w/v)	TBST (Tris-Buffered Saline, 0.1% Tween 20)
ELISA	BSA	1-3% (w/v)	PBST (Phosphate-Buffered Saline, 0.05% Tween 20)
Immunofluorescence	Normal Serum (from species of secondary Ab)	5-10% (v/v)	PBS with 1% BSA
Surface Plasmon Resonance	BSA	0.1 - 1 mg/mL	HBS-EP+ (Running Buffer)

Table 2: Suggested Additives to Reduce Non-Specific Binding in Buffers

Additive	Type	Typical Concentration	Purpose
Tween 20	Non-ionic Detergent	0.05% - 0.2% (v/v)	Reduces hydrophobic interactions.[4][10][11]
Triton X-100	Non-ionic Detergent	0.1% - 0.5% (v/v)	Stronger than Tween 20 for disrupting interactions.[8][12]
NaCl	Salt	150 mM - 500 mM	Reduces ionic interactions.[10]
BSA	Protein Blocker	0.1% - 1% (w/v)	Saturates non-specific protein binding sites.[4][10]

Experimental Protocols

Protocol 1: Optimizing Blocking Conditions for Western Blotting

This protocol helps determine the most effective blocking buffer to reduce non-specific binding of CNX-500 when used as a competitive probe or when assessing its effects on protein levels.

Methodology:

• Protein Transfer: After running your protein samples on an SDS-PAGE gel, transfer them to a PVDF or nitrocellulose membrane.

• Membrane Strips: Cut the membrane into several strips, ensuring each strip contains identical lanes of a positive and negative control lysate.

• Prepare Blocking Buffers: Prepare a set of different blocking buffers:

  • 5% Non-fat dry milk in TBST

  • 5% BSA in TBST

  • 1% BSA in TBST

  • A commercially available protein-free blocking buffer.[13]

• Blocking Step: Place each membrane strip into a separate container and incubate with one of the prepared blocking buffers for 1 hour at room temperature with gentle agitation.

• Antibody Incubation: Wash the strips briefly with TBST. Incubate all strips with the same dilution of your primary antibody (e.g., anti-Kinase-X) overnight at 4°C.

• Washing: Wash the strips three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate all strips with the same dilution of your HRP-conjugated secondary antibody for 1 hour at room temperature.

• Final Washes and Detection: Repeat the washing step (Step 6). Develop the blot using an ECL substrate and image the results.

• Analysis: Compare the signal-to-noise ratio across the different blocking conditions. The optimal buffer will show a strong band for Kinase-X with minimal background signal on the rest of the strip.

Visualizations

Logical Troubleshooting Workflow

This diagram outlines a step-by-step process for diagnosing and resolving non-specific binding issues.

Caption: A decision tree for troubleshooting non-specific binding.

Experimental Workflow for Blocking Optimization

This diagram illustrates the key steps in the protocol for optimizing blocking conditions in a Western Blot experiment.

Caption: Workflow for optimizing Western Blot blocking conditions.

Specific vs. Non-Specific Binding

This diagram provides a conceptual illustration of the difference between the desired specific binding and undesired non-specific binding.

Caption: Conceptual model of specific vs. non-specific binding.

References

• 1. benchchem.com [benchchem.com]
• 2. Surmodics - Non-Specific Binding: What You Need to Know [shop.surmodics.com]
• 3. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 4. nicoyalife.com [nicoyalife.com]
• 5. general-lab-solutions.dksh.com.sg [general-lab-solutions.dksh.com.sg]
• 6. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 7. bosterbio.com [bosterbio.com]
• 8. m.youtube.com [m.youtube.com]
• 9. How to select the correct blocking buffer for Western Blotting - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]
• 10. nicoyalife.com [nicoyalife.com]
• 11. Choosing and using detergents in biochemistry – The Bumbling Biochemist [thebumblingbiochemist.com]
• 12. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - US [thermofisher.com]
• 13. azurebiosystems.com [azurebiosystems.com]

Technical Support Center: High-Throughput Multiplexing Systems

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio in experiments using high-throughput multiplexing systems (e.g., CNX-500).

Frequently Asked Questions (FAQs)

Q1: What is the signal-to-noise ratio (S/N) and why is it important in our assays?

The signal-to-noise ratio is a measure that compares the level of a desired signal to the level of background noise. A higher S/N ratio indicates a more sensitive and reliable assay, allowing for the detection of low-abundance analytes and ensuring that the measured signal is truly from the target molecule and not from non-specific interactions or instrument noise.

Q2: What are the common sources of noise in a multiplexing assay?

Noise in a multiplexing assay can originate from several sources, including:

• Non-specific binding: Antibodies or other capture molecules binding to unintended targets.

• High background fluorescence: Autofluorescence from samples, buffers, or plates.

• Instrument noise: Electronic noise from detectors or light sources.

• Sample matrix effects: Interference from components in the sample (e.g., lipids, proteins, heterophilic antibodies).

• Cross-reactivity: Detection antibodies binding to the wrong capture antibody-analyte complex.

Q3: How can I quickly assess the quality of my assay and identify a low S/N ratio?

A preliminary assessment can be made by comparing the signal from your negative control or blank wells to the signal from your standards and samples. If the background signal is high and close to the signal of your low concentration standards, you likely have a low S/N ratio.

Troubleshooting Guides

Issue 1: High Background Signal

A high background signal is a common contributor to a poor signal-to-noise ratio. The following steps can help identify and mitigate the causes of high background.

Troubleshooting Workflow for High Background Signal

Caption: Troubleshooting workflow for high background signal.

Experimental Protocol: Optimizing Washing Steps

• Objective: To determine the optimal wash volume and number of wash cycles to reduce background signal without affecting the specific signal.

• Materials: Assay plate with samples and controls, wash buffer, automated plate washer.

• Procedure: a. Prepare a standard assay plate. b. Divide the plate into sections to test different washing conditions. c. Condition 1 (Standard): 3 washes with 200 µL/well. d. Condition 2 (Increased Volume): 3 washes with 300 µL/well. e. Condition 3 (Increased Cycles): 5 washes with 200 µL/well. f. Condition 4 (Increased Volume & Cycles): 5 washes with 300 µL/well. g. Process the plate according to the standard protocol. h. Compare the signal-to-noise ratio for each condition.

Data Presentation: Effect of Washing Conditions on S/N Ratio

Wash Condition	Background MFI	Standard (Low Conc.) MFI	Signal-to-Noise Ratio
3 x 200 µL	150	450	3.0
3 x 300 µL	120	460	3.8
5 x 200 µL	100	440	4.4
5 x 300 µL	80	450	5.6

MFI: Median Fluorescence Intensity

Issue 2: Weak or No Signal

A weak or absent signal can also lead to a poor signal-to-noise ratio, as the signal may be indistinguishable from the background noise.

Troubleshooting Workflow for Weak Signal

Caption: Troubleshooting workflow for weak or no signal.

Experimental Protocol: Antibody Titration

• Objective: To determine the optimal concentrations of capture and detection antibodies to maximize the specific signal.

• Materials: Capture antibody, detection antibody, standards, assay buffers, assay plates.

• Procedure: a. Prepare a matrix of different capture antibody concentrations (e.g., coating concentrations on the beads) versus different detection antibody concentrations. b. For each combination, run a standard curve. c. Calculate the signal-to-noise ratio for each condition at a low and high standard concentration. d. Select the antibody concentrations that provide the best dynamic range and highest S/N ratio.

Data Presentation: Antibody Titration Matrix

Capture Ab (µg/mL)	Detection Ab (µg/mL)	S/N Ratio (Low Standard)	S/N Ratio (High Standard)
1	0.5	2.5	20
1	1.0	3.1	25
5	0.5	4.0	45
5	1.0	5.2	60
10	1.0	5.0	58
10	2.0	4.8	55

Signaling Pathways and Logical Relationships

Logical Relationship of Factors Affecting Signal-to-Noise Ratio

This diagram illustrates the key experimental factors and their influence on the final signal-to-noise ratio.

Technical Support Center: Optimizing CNX-500 Concentration for Kinase Inhibition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of CNX-500, a covalent inhibitor of Bruton's tyrosine kinase (Btk), in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CNX-500 and what is its primary target?

CNX-500 is a potent and highly selective covalent inhibitor of Bruton's tyrosine kinase (Btk).[1] It is also known as CC-292. Btk is a crucial component of the B cell receptor (BCR) signaling pathway, which plays a vital role in the development and function of B cells.[1]

Q2: What is the mechanism of action of CNX-500?

CNX-500 functions as a covalent inhibitor, forming a permanent bond with its target kinase, Btk.[1] This irreversible binding prevents the phosphorylation of downstream substrates, thereby inhibiting the B cell receptor signaling pathway.[1]

Q3: What is the reported IC50 value for CNX-500?

The apparent half-maximal inhibitory concentration (IC50app) of CNX-500 for Btk is approximately 0.5 nM in biochemical assays.[1] It's important to note that IC50 values can vary depending on the specific experimental conditions, such as ATP concentration.[2][3]

Troubleshooting Guides

In Vitro Kinase Assays

Q4: I am observing inconsistent results in my in vitro Btk kinase assay with CNX-500. What are the potential causes and solutions?

Inconsistent results in in vitro kinase assays can arise from several factors. Here is a systematic approach to troubleshooting:

• Pipetting Accuracy: Ensure pipettes are properly calibrated, especially when working with small volumes of a potent inhibitor like CNX-500.

• Reagent Mixing: Thoroughly mix all reagents, including the enzyme, substrate, ATP, and inhibitor, to avoid concentration gradients.

• Compound Precipitation: While CNX-500 is generally soluble in DMSO, it may precipitate in aqueous assay buffers at high concentrations. Visually inspect for any precipitation.

• Solvent Concentration: Maintain a low and consistent final concentration of the solvent (e.g., DMSO) across all wells, as high concentrations can inhibit kinase activity.[4]

• Edge Effects: Evaporation from the outer wells of a microplate can alter reagent concentrations. To minimize this, either avoid using the outermost wells or fill them with buffer or water.[4]

• Incubation Time and Temperature: Ensure consistent incubation times and maintain a stable temperature, as fluctuations can impact enzyme kinetics.[4]

Q5: My positive and negative controls are not performing as expected in the Btk assay.

Control failures indicate a fundamental issue with the assay setup. Here’s what to check:

• Enzyme Activity: Confirm that the recombinant Btk enzyme is active. Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[4]

• Substrate Quality: Ensure the substrate, whether a peptide or protein, is of high quality and has the correct sequence and purity.[4]

• ATP Concentration: The ATP concentration is a critical parameter that can significantly influence IC50 values.[2] Use an ATP concentration that is appropriate for Btk and the specific assay format, ideally at or below the Km for ATP.[5]

Cell-Based Assays

Q6: The potency of CNX-500 in my cell-based assay is much lower than the reported biochemical IC50.

Discrepancies between biochemical and cellular potencies are common.[3][6] Several factors can contribute to this:

• Cell Permeability: The compound may have poor permeability across the cell membrane.

• Cellular ATP Concentration: The intracellular ATP concentration (typically in the millimolar range) is much higher than that used in most biochemical assays, which can lead to a rightward shift in the IC50 for ATP-competitive inhibitors.[3]

• Efflux Pumps: The compound may be actively transported out of the cell by efflux pumps.

• Off-Target Effects: In a cellular environment, other kinases or cellular components might interact with the compound.

Q7: I am observing significant cell death even at low concentrations of CNX-500. How can I determine if this is a specific or a non-specific toxic effect?

To distinguish between on-target (Btk inhibition-mediated) and off-target cytotoxicity, consider the following:

• Use a Control Cell Line: Test CNX-500 in a cell line that does not express Btk or where Btk signaling is not critical for survival.

• Rescue Experiment: If possible, try to rescue the phenotype by expressing a drug-resistant mutant of Btk.

• Compare with Other Btk Inhibitors: Test other known Btk inhibitors to see if they produce a similar phenotype.

Experimental Protocols

Protocol 1: In Vitro Btk Kinase Assay for IC50 Determination

This protocol provides a general guideline for determining the IC50 of CNX-500 against Btk using a luminescence-based assay that measures ATP consumption (e.g., Kinase-Glo®).

Materials:

• Recombinant human Btk enzyme

• Kinase substrate (e.g., a specific peptide substrate for Btk)

• CNX-500

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• Kinase-Glo® Luminescent Kinase Assay Kit

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of CNX-500 in DMSO. A common starting concentration for the highest dose is 1 µM, followed by 10-point, 3-fold serial dilutions.

• Reaction Setup:

  • Add 2.5 µL of the diluted CNX-500 or vehicle (DMSO) to the wells.

  • Add 2.5 µL of Btk enzyme solution (final concentration to be optimized, typically in the low nM range).

  • Pre-incubate for 15 minutes at room temperature to allow the covalent inhibitor to bind.

• Initiate Kinase Reaction:

  • Add 5 µL of a substrate/ATP mixture. The final ATP concentration should be at or near the Km for Btk if known, or a standard concentration (e.g., 10 µM) can be used.

  • Incubate for a predetermined time (e.g., 60 minutes) at 30°C. The reaction time should be within the linear range of the assay.

• ATP Detection:

  • Add 10 µL of Kinase-Glo® reagent to each well.

  • Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the background (no enzyme control) from all readings.

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition against the logarithm of the CNX-500 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Parameter	Recommended Range/Value	Considerations
Btk Enzyme Concentration	1-10 nM	Should be in the linear range of the assay.
Substrate Concentration	At or above Km	Ensure the reaction is not substrate-limited.
ATP Concentration	At or below Km (e.g., 1-10 µM)	High ATP can compete with the inhibitor.[3]
CNX-500 Concentration Range	0.01 nM - 1 µM	Should span the expected IC50 value.
Incubation Time	30-60 minutes	Should be within the linear range of product formation.
DMSO Concentration	< 1%	High concentrations can inhibit the enzyme.[4]

Protocol 2: Cell-Based Assay for Btk Target Engagement

This protocol describes a method to assess the engagement of CNX-500 with Btk in a cellular context by measuring the phosphorylation of a downstream substrate, such as PLCγ2.

Materials:

• B-cell lymphoma cell line (e.g., Ramos)

• CNX-500

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Stimulant (e.g., anti-IgM antibody)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-PLCγ2 (Tyr759), anti-total PLCγ2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE and Western blotting equipment

Procedure:

• Cell Treatment:

  • Plate cells at a suitable density (e.g., 1 x 10^6 cells/mL).

  • Treat cells with a serial dilution of CNX-500 or vehicle (DMSO) for a predetermined time (e.g., 2 hours).

• Cell Stimulation:

  • Stimulate the cells with anti-IgM antibody (e.g., 10 µg/mL) for a short period (e.g., 10 minutes) to induce Btk signaling.

• Cell Lysis:

  • Harvest the cells and lyse them in lysis buffer.

  • Determine the protein concentration of the lysates.

• Western Blotting:

  • Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-PLCγ2 and total PLCγ2.

  • Incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescent substrate.

• Data Analysis:

  • Quantify the band intensities for phospho-PLCγ2 and normalize to total PLCγ2.

  • Calculate the percentage of inhibition of PLCγ2 phosphorylation for each CNX-500 concentration relative to the stimulated vehicle control.

  • Plot the percentage of inhibition against the logarithm of the CNX-500 concentration to determine the cellular EC50 value.

Parameter	Recommended Range/Value	Considerations
Cell Density	1-2 x 10^6 cells/mL	Ensure cells are in a logarithmic growth phase.
CNX-500 Concentration Range	0.1 nM - 10 µM	Should cover a broad range to determine cellular potency.
Pre-incubation Time	1-4 hours	Allow sufficient time for the inhibitor to enter the cells and bind to Btk.
Stimulation Time	5-15 minutes	Optimize for the peak phosphorylation of the downstream target.

Visualizations

Caption: Simplified Btk signaling pathway and the inhibitory action of CNX-500.

Caption: General workflow for in vitro IC50 determination of CNX-500.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The selectivity of protein kinase inhibitors: a further update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reactionbiology.com [reactionbiology.com]

Preventing degradation of CNX-500 in solution

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the degradation of CNX-500 in solution. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the stability and integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of CNX-500 degradation in solution?

CNX-500 is susceptible to three main degradation pathways:

• Oxidation: The molecule is sensitive to oxidative degradation, which can be accelerated by the presence of dissolved oxygen, metal ions, and exposure to certain light wavelengths.

• Hydrolysis: Degradation can occur at non-optimal pH levels. CNX-500 is most stable in a slightly acidic environment.

• Photodegradation: Exposure to UV light can cause rapid degradation of the compound.

Q2: What is the recommended solvent for dissolving CNX-500?

For optimal stability, it is recommended to dissolve CNX-500 in DMSO for stock solutions and in a citrate (B86180) buffer (pH 5.5) for aqueous working solutions.

Q3: How should I store my CNX-500 solutions?

Stock solutions in DMSO should be stored at -20°C or -80°C and protected from light. Aqueous working solutions should be prepared fresh daily. If short-term storage of aqueous solutions is necessary, they should be kept at 2-8°C and protected from light for no longer than 24 hours.

Q4: I observed a color change in my CNX-500 solution. What does this indicate?

A color change, typically to a yellowish or brownish hue, is a common indicator of CNX-500 degradation, often due to oxidation or photodegradation. If you observe a color change, it is recommended to discard the solution and prepare a fresh one.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with CNX-500.

Caption: Troubleshooting workflow for identifying the cause of CNX-500 degradation.

Problem: My experimental results are inconsistent.

• Possible Cause: This could be due to the degradation of CNX-500 in your working solution, leading to a lower effective concentration of the active compound.

• Solution:

  • Verify Purity: Analyze the purity of your CNX-500 working solution using the HPLC protocol provided below.

  • Prepare Fresh Solutions: Always prepare fresh aqueous working solutions for each experiment. Do not use solutions that are more than 24 hours old, even if stored at 2-8°C.

  • Control for Environment: Ensure your experimental setup minimizes exposure to light and maintains a stable temperature.

Problem: I see a precipitate forming in my aqueous solution.

• Possible Cause: CNX-500 has limited solubility in aqueous buffers, especially at neutral or alkaline pH. Precipitation can occur if the concentration is too high or if the pH of the buffer is incorrect.

• Solution:

  • Check pH: Ensure your buffer is at the recommended pH of 5.5.

  • Lower Concentration: If the problem persists, try preparing a more dilute working solution.

  • Sonication: Briefly sonicate the solution after dilution to ensure the compound is fully dissolved.

Problem: The purity of my compound decreases rapidly even with proper storage.

• Possible Cause: The presence of metal ions or dissolved oxygen in your buffer can catalyze the degradation of CNX-500.

• Solution:

  • Use High-Purity Water: Prepare all buffers using HPLC-grade or Milli-Q water.

  • Degas Buffers: Before use, degas your aqueous buffers by sparging with nitrogen or argon for 15-20 minutes to remove dissolved oxygen.

  • Add a Chelating Agent: Consider adding a small amount of a chelating agent, such as EDTA (0.1 mM), to your buffer to sequester any trace metal ions.

Caption: The main chemical pathways leading to the degradation of CNX-500.

Quantitative Data Summary

The stability of CNX-500 (10 µM) was assessed over 48 hours under various conditions. The percentage of the remaining parent compound was determined by HPLC.

Table 1: Effect of pH on CNX-500 Stability

pH	% Remaining (24h)	% Remaining (48h)
4.0	92.1%	85.3%
5.5	99.2%	98.5%
7.4	88.5%	79.1%

| 8.5 | 75.4% | 60.2% |

Table 2: Effect of Temperature and Light on CNX-500 Stability (at pH 5.5)

Condition	% Remaining (24h)	% Remaining (48h)
2-8°C, Dark	99.5%	99.1%
25°C, Dark	98.5%	97.0%
25°C, Ambient Light	91.3%	84.6%

| 25°C, UV Light (365 nm) | 65.2% | 42.8% |

Experimental Protocols

Protocol 1: HPLC Method for Purity Assessment of CNX-500

This protocol outlines a reverse-phase HPLC (RP-HPLC) method for determining the purity of CNX-500 and quantifying its degradants.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	10
  15.0	90
  17.0	90
  17.1	10

  | 20.0 | 10 |

• Method Parameters:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 280 nm

  • Expected Retention Time for CNX-500: Approximately 9.5 minutes

• Procedure:

  • Prepare the mobile phases and degas them thoroughly.

  • Equilibrate the HPLC system with the initial mobile phase conditions for at least 30 minutes.

  • Dilute a sample of your CNX-500 solution to a final concentration of approximately 10 µg/mL using the initial mobile phase composition (90% A, 10% B).

  • Inject the sample and run the gradient program.

  • Integrate the peak area for CNX-500 and any observed degradant peaks.

  • Calculate the purity as follows:

    • % Purity = (Area_CNX-500 / Total_Area_All_Peaks) * 100

Common pitfalls in CNX-500 based assays and solutions

Welcome to the technical support center for CNX-500. This resource provides troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges encountered in CNX-500 based assays.

Introduction to CNX-500

CNX-500 is a potent and selective small molecule inhibitor of Kestrel Kinase, a key enzyme in the aberrant cellular proliferation signaling pathway implicated in various solid tumors. Assays involving CNX-500 are critical for understanding its therapeutic potential and mechanism of action. This guide will help you navigate the common pitfalls associated with these assays.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with CNX-500.

Issue 1: Inconsistent IC50 Values

Question: We are observing significant variability in the IC50 values for CNX-500 between experimental replicates. What could be the cause?

Answer: Inconsistent IC50 values are a common issue in kinase inhibitor assays and can stem from several factors:

• Compound Stability and Handling: CNX-500 is sensitive to repeated freeze-thaw cycles. Ensure that you are using freshly prepared dilutions from a stock solution that has not undergone more than 2-3 freeze-thaw cycles.

• Cell Passage Number: The sensitivity of cell lines to inhibitors can change with increasing passage number. It is recommended to use cells within a consistent and low passage number range for all experiments.

• Assay Confluency: The density of cells at the time of treatment can influence the apparent potency of the inhibitor. Ensure that cells are seeded at a consistent density and are in the logarithmic growth phase.

• Reagent Variability: Batch-to-batch variation in serum, media, or other reagents can impact cell health and response to treatment.

Solution:

• Standardize Protocols: Adhere strictly to a standardized protocol for cell culture, seeding density, and treatment conditions.

• Aliquot Stock Solutions: Prepare single-use aliquots of the CNX-500 stock solution to minimize freeze-thaw cycles.

• Monitor Cell Health: Regularly check cells for viability and morphology.

• Control for Reagent Variability: Use the same batch of critical reagents for a set of comparative experiments.

Issue 2: High Background Signal in Kinase Assays

Question: Our in vitro kinase assays with CNX-500 are showing a high background signal, making it difficult to determine the true inhibitory effect. What are the potential causes and solutions?

Answer: High background in kinase assays can be caused by several factors:

• Non-specific Binding: CNX-500 or the detection antibody may be binding non-specifically to the plate or other assay components.

• Contaminated Reagents: Contamination in ATP, substrate, or buffer solutions can lead to a high background.

• Sub-optimal Antibody Concentration: The concentration of the detection antibody may be too high.

Solution:

• Blocking: Ensure adequate blocking of the assay plate with a suitable blocking agent (e.g., BSA or non-fat dry milk).

• Washing Steps: Increase the number and stringency of wash steps to remove non-specifically bound components.

• Antibody Titration: Perform a titration experiment to determine the optimal concentration of the detection antibody.

• Reagent Quality Control: Use fresh, high-quality reagents and filter-sterilize buffers.

Issue 3: Compound Precipitation

Question: We have noticed that CNX-500 precipitates out of solution at higher concentrations in our cell-based assays. How can we address this?

Answer: Compound precipitation can lead to inaccurate dosing and misleading results.

• Solubility Limits: CNX-500 has a defined solubility limit in aqueous media. Exceeding this limit will cause precipitation.

• Solvent Effects: The final concentration of the solvent (e.g., DMSO) in the assay medium can affect solubility.

Solution:

• Determine Solubility: Experimentally determine the maximum soluble concentration of CNX-500 in your specific assay medium.

• Optimize Solvent Concentration: Keep the final DMSO concentration consistent and as low as possible (typically below 0.5%).

• Visual Inspection: Always visually inspect your treatment solutions for any signs of precipitation before adding them to the cells.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for CNX-500?

A1: CNX-500 powder should be stored at -20°C. Stock solutions in DMSO can be stored at -20°C in small, single-use aliquots. Avoid repeated freeze-thaw cycles.

Q2: How should I prepare my CNX-500 working solutions?

A2: Prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous DMSO. For experiments, create serial dilutions from this stock solution in your assay medium. Ensure thorough mixing at each dilution step.

Q3: Can CNX-500 interfere with common cell viability assays like MTT or XTT?

A3: Yes, like many small molecules, CNX-500 has the potential to interfere with tetrazolium-based viability assays by affecting cellular metabolic activity or by directly reducing the tetrazolium dye.[1] It is crucial to run appropriate controls.

Recommended Controls for Viability Assays:

Control Group	Purpose	Expected Outcome
Vehicle Control	To measure the effect of the solvent (e.g., DMSO) on cell viability.	No significant change in cell viability compared to untreated cells.
No-Cell Control	To check for direct reduction of the assay reagent by CNX-500.	No signal should be detected.
Positive Control	To ensure the assay is working correctly (e.g., a known cytotoxic agent).	A significant decrease in cell viability.

Q4: What is the known mechanism of action for CNX-500?

A4: CNX-500 is a selective ATP-competitive inhibitor of Kestrel Kinase. It binds to the ATP-binding pocket of the kinase, preventing the phosphorylation of its downstream substrates and thereby inhibiting the pro-proliferative signaling cascade.

Experimental Protocols

Protocol: Cell-Based Kestrel Kinase Phosphorylation Assay

This protocol describes a method to measure the inhibitory effect of CNX-500 on the phosphorylation of a downstream substrate of Kestrel Kinase in a cellular context.

Materials:

• Cancer cell line expressing Kestrel Kinase (e.g., HT-29)

• Cell culture medium (e.g., DMEM with 10% FBS)

• CNX-500

• DMSO (anhydrous)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (anti-phospho-Substrate, anti-total-Substrate, anti-GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• 96-well cell culture plates

• Western blot apparatus

Procedure:

• Cell Seeding: Seed HT-29 cells in 96-well plates at a density of 1 x 10^4 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of CNX-500 in culture medium, starting from a top concentration of 20 µM. Include a vehicle control (DMSO).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the CNX-500 dilutions or vehicle control to the respective wells. Incubate for 2 hours at 37°C.

• Cell Lysis: Aspirate the medium and wash the cells once with ice-cold PBS. Add 50 µL of lysis buffer to each well and incubate on ice for 15 minutes.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations for all samples.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk in TBST for 1 hour.

  • Incubate the membrane with the primary antibody (anti-phospho-Substrate) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using a chemiluminescent substrate and image the bands.

  • Strip the membrane and re-probe with anti-total-Substrate and anti-GAPDH antibodies as loading controls.

• Data Analysis: Quantify the band intensities and normalize the phospho-Substrate signal to the total-Substrate and GAPDH signals. Plot the normalized signal against the CNX-500 concentration to determine the IC50 value.

Visualizations

Signaling Pathway

Caption: The Kestrel Kinase signaling pathway inhibited by CNX-500.

Experimental Workflow

Caption: Workflow for a cell-based CNX-500 phosphorylation assay.

Troubleshooting Logic

Caption: Troubleshooting inconsistent IC50 values in CNX-500 assays.

References

• 1. Pitfalls of the MTT assay: Direct and off-target effects of inhibitors can result in over/underestimation of cell viability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: CNX-500 Protocol in Primary Cells

This guide provides troubleshooting and answers to frequently asked questions for researchers, scientists, and drug development professionals using the CNX-500 protocol with primary cells. For the purposes of this guide, CNX-500 is considered a novel, ATP-competitive inhibitor of Kinase-X (KX), being investigated for its anti-inflammatory properties in primary human macrophages.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for CNX-500 in primary macrophages?

A1: The optimal concentration of CNX-500 depends on the specific primary cell type, cell density, and treatment duration. [1]For initial experiments with primary macrophages, a dose-response curve ranging from 1 nM to 10 µM is recommended to determine both the efficacy (e.g., inhibition of cytokine release) and potential cytotoxicity. [2] Q2: What is the appropriate solvent for CNX-500 and what is the maximum final concentration in culture?

A2: CNX-500 is soluble in dimethyl sulfoxide (B87167) (DMSO). Prepare a high-concentration stock (e.g., 10 mM) in DMSO and store it at -20°C or -80°C. [1]When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept non-toxic, ideally ≤0.1% and not exceeding 0.5%, to avoid solvent-induced artifacts. [1]Always include a vehicle control (medium with the same final DMSO concentration as the highest CNX-500 dose) in your experiments.

Q3: How long should I incubate primary macrophages with CNX-500 before stimulating with Lipopolysaccharide (LPS)?

A3: A pre-incubation period of 1 to 2 hours with CNX-500 is typically sufficient for the compound to penetrate the cell membrane and engage with its intracellular target, Kinase-X, before introducing the inflammatory stimulus (LPS).

Q4: Can CNX-500 have off-target effects?

A4: Yes, like many kinase inhibitors, CNX-500 may have off-target activities that can lead to unexpected cellular phenotypes. [3]If you observe high levels of cell death at low concentrations or paradoxical effects, it is important to consider off-target analysis. [3][4]This can be investigated by using a structurally different inhibitor for the same target or by profiling CNX-500 against a broad panel of kinases. [3]

Troubleshooting Guide

Problem 1: Low Cell Viability After Thawing or During Culture

Primary cells are delicate and highly susceptible to stress during thawing and routine culture. [5]Low viability can compromise experimental results.

Possible Causes & Solutions

Cause	Recommended Solution
Improper Thawing Technique	Thaw vials rapidly in a 37°C water bath until a small ice crystal remains. Do not submerge the vial completely. [6]Transfer the cell suspension to a tube pre-rinsed with medium and slowly add pre-warmed complete growth medium in a drop-wise manner to avoid osmotic shock. [6]Do not centrifuge fragile primary cells like neurons immediately after thawing. [6]
Suboptimal Culture Conditions	Ensure you are using the recommended medium, supplements (e.g., serum), and seeding density for your specific primary cells. [7][8]Check that culture flasks or plates are appropriate for adherent cells; some may require coating with agents like collagen or poly-L-lysine. [9]
Cryopreservation Issues	Store cryovials in the vapor phase of liquid nitrogen, as direct submersion can lead to liquid nitrogen leakage into the vials upon warming, causing them to burst and reducing viability. [6]Use early-passage cells for cryopreservation whenever possible. [7]

Problem 2: High Variability in LPS-Induced TNF-α Secretion

Inconsistent results in cytokine measurements after LPS stimulation are a common issue.

Possible Causes & Solutions

Cause	Recommended Solution
Inconsistent Cell Health/Passage	Use primary cells from a consistent, low-passage number stock. High-passage cells can have altered responses. [10]Ensure cells are healthy and in a logarithmic growth phase before starting the experiment. [8]
LPS Reagent Issues	The source and batch of LPS can significantly impact the level of stimulation. [10]Use a consistent, reliable source of LPS. Prepare fresh dilutions from a stock solution for each experiment.
Assay (ELISA) Technique	Inaccurate pipetting, incomplete washing, or improper incubation times can lead to high variability in ELISA results. [11][12]Ensure all reagents are at room temperature before use, use fresh pipette tips for each sample and standard, and ensure thorough washing between steps. [12][13]

Problem 3: CNX-500 Shows Lower Than Expected Efficacy in Cells vs. Biochemical Assays

A common challenge in drug development is the discrepancy between a compound's potency in a cell-free biochemical assay and its effectiveness in a cell-based assay. [14] Possible Causes & Solutions

Cause	Recommended Solution
High Intracellular ATP Concentration	The cellular concentration of ATP (typically 1-5 mM) is much higher than that used in many biochemical kinase assays. [15]As CNX-500 is an ATP-competitive inhibitor, high intracellular ATP levels can compete with the inhibitor, reducing its apparent potency. This is an inherent property that needs to be considered when interpreting cellular data.
Cell Permeability & Efflux	CNX-500 may have poor cell membrane permeability or be actively removed from the cell by efflux pumps, resulting in a lower intracellular concentration than expected.
Protein Binding	CNX-500 may bind to proteins in the cell culture serum or intracellularly, reducing the free concentration available to bind to Kinase-X.

Experimental Protocols & Data

Protocol 1: Determining the Optimal, Non-Toxic Concentration of CNX-500

This protocol outlines a workflow to identify the concentration range of CNX-500 that effectively inhibits the target without causing significant cell death.

• Cell Seeding: Seed primary macrophages in a 96-well plate at their recommended density and allow them to adhere overnight.

• Prepare Dilutions: Prepare a 10-point serial dilution of CNX-500 in culture medium (e.g., 10 µM, 3 µM, 1 µM, ... 1 nM). Also include "untreated" (medium only) and "vehicle" (medium + 0.1% DMSO) controls. [1]3. Incubation: Remove the old medium from the cells and add the CNX-500 dilutions. Incubate for a duration relevant to your main experiment (e.g., 24 hours).

• Endpoint Analysis:

  • Cell Viability: Measure cytotoxicity using an assay like MTS or MTT. This will determine the maximum non-toxic concentration.

  • Efficacy (IC₅₀): In a parallel plate, pre-treat cells with the CNX-500 dilutions for 1-2 hours, then stimulate with LPS (e.g., 100 ng/mL) for 16-18 hours. [16]Collect the supernatant and measure TNF-α concentration via ELISA.

• Data Analysis: Plot the viability and TNF-α inhibition data against the log of the CNX-500 concentration to determine the TC₅₀ (toxic concentration) and IC₅₀ (inhibitory concentration).

Example Data: CNX-500 Dose-Response in Primary Macrophages

CNX-500 Conc. (nM)	Cell Viability (% of Vehicle)	TNF-α Inhibition (% of Vehicle)
0 (Vehicle)	100%	0%
1	101%	15%
10	99%	48%
100	98%	85%
1000 (1 µM)	95%	96%
3000 (3 µM)	88%	98%
10000 (10 µM)	65%	99%

From this data, an optimal concentration might be selected in the 100-1000 nM range, which provides strong efficacy with minimal cytotoxicity.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Kinase Inhibition-Related Adverse Events Predicted from in vitro Kinome and Clinical Trial Data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. promocell.com [promocell.com]
• 6. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 7. kosheeka.com [kosheeka.com]
• 8. biocompare.com [biocompare.com]
• 9. Cell culture troubleshooting | Proteintech Group [ptglab.com]
• 10. researchgate.net [researchgate.net]
• 11. denovobiolabs.com [denovobiolabs.com]
• 12. ELISA Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. file.elabscience.com [file.elabscience.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Macrophage Inflammatory Assay - PMC [pmc.ncbi.nlm.nih.gov]

CNX-500 Affinity Purification Technical Support Center

Welcome to the technical support center for the CNX-500 Affinity Purification System. This resource is designed to help you troubleshoot common issues and answer frequently asked questions to ensure the successful purification of your target proteins.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low or no yield of my target protein?

Several factors can contribute to low or no yield during affinity purification. These can be broadly categorized into issues with protein expression and lysis, problems with binding to the affinity resin, and inefficient elution. It's also possible that the protein has been degraded.[1][2][3]

Q2: How can I determine if my protein is expressed and properly lysed?

To confirm protein expression, you can analyze a sample of your cell lysate using SDS-PAGE and Western blotting with an antibody specific to your target protein or its affinity tag. Inefficient cell lysis can also lead to reduced yield; ensure your lysis procedure is sufficient for your cell type.[1][2]

Q3: My protein expresses well, but doesn't bind to the CNX-500 resin. What should I do?

This could be due to several reasons:

• Incorrect Buffer Conditions: Ensure the pH and ionic strength of your binding/wash buffers are optimal for the interaction between your protein's tag and the CNX-500 resin.[4]

• Inaccessible Affinity Tag: The affinity tag on your protein might be sterically hindered or sequestered within the protein's structure.[1] Consider re-engineering your protein with the tag at a different terminus (N or C) or using a longer linker.

• Column Overloading: Loading too much sample can exceed the binding capacity of the resin.[4]

• Insufficient Incubation Time: The binding of the target protein to the resin may be slow. Try increasing the incubation time or performing the binding in batch mode with gentle agitation.[1][5]

Q4: My protein binds to the resin, but I can't elute it, or the elution yield is very low. What are the possible causes?

• Suboptimal Elution Buffer: The pH, ionic strength, or concentration of the competing ligand in your elution buffer may not be optimal for disrupting the interaction between your target protein and the resin.[3][4][5]

• Protein Precipitation on the Column: Your protein might be precipitating on the column due to the buffer conditions. Try adding stabilizing agents like glycerol (B35011) or non-ionic detergents to the elution buffer.[4]

• Protein Degradation: Proteases in your sample can degrade your target protein.[2][3][4] It is crucial to add protease inhibitors to your lysis buffer and keep the samples cold throughout the purification process.[2]

Troubleshooting Guides

Problem 1: Low Protein Yield

This is one of the most common issues encountered during affinity purification. The following table summarizes potential causes and recommended solutions.

Potential Cause	Recommended Solution
Low Protein Expression	Optimize expression conditions (e.g., induction time, temperature, inducer concentration).[1][2]
Inefficient Cell Lysis	Ensure the lysis method is effective for your cell type. Consider enzymatic lysis combined with mechanical disruption.[1][2]
Protein in Inclusion Bodies	Perform purification under denaturing conditions or optimize expression for soluble protein.[1][2]
Incorrect Binding Buffer	Verify the pH and salt concentration of the binding buffer. Perform small-scale trials to optimize.[4]
Affinity Tag is Not Accessible	Re-clone with the tag at the other terminus or with a longer linker.
Insufficient Binding Time	Increase incubation time of the lysate with the resin.[1][5]
Suboptimal Elution Conditions	Optimize the elution buffer (e.g., pH, salt concentration, competitor concentration).[3][4][5]
Protein Degradation	Add protease inhibitors to all buffers and work at 4°C.[2][3][4]
Column Overloading	Reduce the amount of lysate loaded onto the column or use a larger column volume.[4]

Problem 2: Low Purity of Eluted Protein

High levels of contaminating proteins in your final eluate can be addressed by optimizing the wash and elution steps.

Potential Cause	Recommended Solution
Insufficient Washing	Increase the wash volume and/or the number of wash steps.
Non-specific Binding	Increase the stringency of the wash buffer by adding a low concentration of a competing agent or increasing the salt concentration.
Co-purification of Interacting Proteins	Use a more stringent wash buffer or a secondary purification step (e.g., size exclusion or ion exchange chromatography).
Protease Contamination	Add protease inhibitors to all buffers.[2][3][4]

Experimental Protocols

Protocol 1: Optimizing Binding Conditions

• Prepare Lysates: Prepare a clarified cell lysate containing your target protein.

• Set up Small-Scale Binding Reactions: Aliquot the CNX-500 resin into several microcentrifuge tubes.

• Vary Buffer Conditions: Resuspend the resin in different binding buffers with varying pH (e.g., 6.5, 7.0, 7.5, 8.0) and salt concentrations (e.g., 150 mM, 250 mM, 500 mM NaCl).

• Incubate with Lysate: Add an equal amount of your cell lysate to each tube and incubate with gentle agitation for 1 hour at 4°C.

• Wash and Elute: Wash the resin with the respective binding buffers and then elute the bound protein using a standard elution buffer.

• Analyze by SDS-PAGE: Analyze the eluted fractions by SDS-PAGE to determine which binding condition resulted in the highest yield of your target protein.

Protocol 2: Optimizing Elution Conditions

• Bind Protein to Resin: Perform a larger scale binding of your target protein to the CNX-500 resin under optimal binding conditions.

• Aliquot the Resin: Distribute the protein-bound resin equally into several columns or tubes.

• Prepare Elution Buffers: Prepare a series of elution buffers with a gradient of the eluting agent (e.g., varying pH or competitor concentration).

• Elute the Protein: Apply each elution buffer to a separate aliquot of the resin and collect the eluate.

• Analyze Eluted Fractions: Analyze the collected fractions by SDS-PAGE and a protein quantification assay (e.g., Bradford or BCA) to identify the optimal elution condition that gives the highest yield and purity.

Visual Guides

Caption: Troubleshooting workflow for low protein yield in affinity purification.

Caption: General experimental workflow for CNX-500 affinity purification.

References

• 1. neb.com [neb.com]
• 2. How to Troubleshoot Low Protein Yield After Elution [synapse.patsnap.com]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. Affinity Chromatography Troubleshooting [sigmaaldrich.com]
• 5. Affinity Chromatography Troubleshooting [merckmillipore.com]

Best practices for storing and handling CNX-500

This guide provides best practices, troubleshooting advice, and frequently asked questions for the handling and storage of CNX-500. Adherence to these guidelines is critical for ensuring the compound's stability, and performance, and for obtaining reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: How should I store CNX-500 upon receipt?

A: Upon receipt, lyophilized CNX-500 should be stored at -20°C or colder, protected from light and moisture.[1][2][3] Before opening, allow the vial to equilibrate to room temperature for at least 20 minutes to prevent condensation, which can compromise the compound's stability.[3]

Q2: What is the recommended solvent for reconstituting CNX-500?

A: The recommended solvent for creating a stock solution of CNX-500 is sterile, anhydrous dimethyl sulfoxide (B87167) (DMSO). For cellular assays, ensure the final concentration of DMSO is less than 0.5% to avoid cytotoxicity.[4]

Q3: How should I store CNX-500 stock solutions?

A: Once reconstituted, stock solutions should be aliquoted into single-use volumes and stored in tightly sealed vials at -80°C.[4][5] This practice is crucial to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.[3][5]

Q4: I can't see any powder in the vial. Is it empty?

A: Not necessarily. Small quantities of lyophilized compounds can form a thin, nearly invisible film on the vial's walls or bottom.[4] To ensure all the product is recovered, add your solvent to the vial and thoroughly rinse all interior surfaces when preparing your solution.[4]

Q5: My CNX-500 precipitated out of the aqueous buffer. What should I do?

A: Precipitation in an aqueous buffer is a common issue for hydrophobic compounds.[6] Do not use a solution that has precipitated.[6] Consider the following troubleshooting steps:

• Decrease the final concentration: The compound may have exceeded its solubility limit in the aqueous buffer.[6]

• Adjust the pH: The solubility of some compounds can be highly dependent on the pH of the buffer.[6]

• Use a different solvent system: A co-solvent system may be necessary to improve solubility.[6]

Storage and Handling Data

Proper storage is essential to maintain the integrity of CNX-500. The following table summarizes the recommended storage conditions and stability for both lyophilized powder and reconstituted solutions.

Form	Storage Temperature	Recommended Duration	Key Considerations
Lyophilized Powder	-20°C or -80°C	Up to 3 years[4]	Protect from light and moisture.[2] Equilibrate to room temperature before opening.
Stock Solution in DMSO	-80°C	Up to 6 months[4]	Aliquot into single-use volumes to avoid freeze-thaw cycles.[4][5]
Working Dilutions (Aqueous Buffer)	2-8°C	Use within 24 hours	Prepare fresh for each experiment.

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized CNX-500

This protocol outlines the steps for preparing a 10 mM stock solution of CNX-500.

• Equilibration: Before opening, allow the vial of lyophilized CNX-500 to warm to room temperature for a minimum of 20 minutes.

• Solvent Addition: Add the appropriate volume of sterile, anhydrous DMSO to the vial to achieve a 10 mM concentration.

• Solubilization: Gently vortex the vial until the compound is completely dissolved.

• Aliquoting: Dispense the stock solution into single-use, tightly sealed vials.

• Storage: Store the aliquots at -80°C.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of biological activity in an assay	Compound degradation due to improper storage or handling.[5]	Confirm the purity and concentration of your stock solution using an analytical method like HPLC.[5] If degradation is confirmed, use a fresh aliquot or a new vial of the compound.
Inconsistent experimental results	Repeated freeze-thaw cycles of the stock solution.	Always aliquot stock solutions into single-use volumes to minimize freeze-thaw cycles.[3][5]
Precipitation in cell culture media	The final concentration of the compound exceeds its solubility in the media.	Lower the final concentration of CNX-500 in your experiment. Ensure the DMSO concentration remains below cytotoxic levels.

Visual Guides

The following diagrams illustrate key workflows for handling CNX-500.

Caption: Workflow for receiving, storing, and reconstituting lyophilized CNX-500.

Caption: Recommended workflow for preparing working dilutions of CNX-500.

References

• 1. maxedoutcompounds.com [maxedoutcompounds.com]
• 2. globalresearchchem.com [globalresearchchem.com]
• 3. Storage & Handling Guidelines | Origin Compounds [origincompounds.com]
• 4. captivatebio.com [captivatebio.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Validating CNX-500 Covalent Binding to Btk

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on validating the covalent binding of CNX-500 to its target, Bruton's tyrosine kinase (Btk). The information is presented in a question-and-answer format to directly address specific issues and experimental considerations.

Frequently Asked Questions (FAQs)

Q1: What is CNX-500 and how does it inhibit Btk?

CNX-500 is a probe consisting of the potent and selective covalent Btk inhibitor CC-292 chemically linked to biotin.[1][2] It functions by forming a covalent bond with a specific cysteine residue (Cys481) within the ATP-binding site of Btk.[3] This irreversible binding permanently inactivates the kinase, blocking its downstream signaling pathways that are crucial for B-cell proliferation, survival, and activation.[1][4][5]

Q2: Why is it crucial to validate the covalent binding of CNX-500 to Btk?

Validating the covalent binding is essential to:

• Confirm the mechanism of action: Ensuring that CNX-500 inhibits Btk through the intended covalent modification.[6]

• Ensure target engagement: Verifying that the inhibitor reaches and binds to Btk within a cellular context.[7][8]

• Differentiate from non-covalent inhibitors: Covalent inhibitors exhibit distinct kinetic profiles, such as time-dependent inhibition.[9][10]

• Troubleshoot unexpected results: Understanding the covalent nature of the interaction is key to diagnosing issues like incomplete inhibition or off-target effects.

Troubleshooting Guides

Issue 1: I am not observing complete inhibition of Btk activity.

• Possible Cause 1: Insufficient incubation time.

  • Troubleshooting Tip: Covalent inhibitors require time to form the bond. Perform a time-dependency assay by measuring the IC50 at multiple pre-incubation time points. A decrease in IC50 with increasing pre-incubation time is indicative of a covalent mechanism.[9]

• Possible Cause 2: Sub-optimal inhibitor concentration.

  • Troubleshooting Tip: Ensure you are using a concentration of CNX-500 that is sufficient to saturate the available Btk. Refer to the provided IC50 value as a starting point.

• Possible Cause 3: Issues with the Btk enzyme.

  • Troubleshooting Tip: Verify the activity and purity of your recombinant Btk or the expression level in your cellular lysates.

Issue 2: How can I be certain that the inhibition I see is due to a covalent bond?

• Troubleshooting Tip 1: Perform a washout experiment. After incubating Btk with CNX-500, remove the unbound inhibitor. If the inhibitory effect persists after the washout, it strongly suggests a covalent and irreversible interaction.[9]

• Troubleshooting Tip 2: Use mass spectrometry. Mass spectrometry is the most definitive method to confirm covalent adduct formation.[6][11] An increase in the mass of Btk corresponding to the molecular weight of CNX-500 provides direct evidence of covalent binding.[11]

• Troubleshooting Tip 3: Mutate the target residue. Mutating the target cysteine (Cys481) to a non-nucleophilic amino acid, such as serine or alanine, should significantly reduce or abolish the potency of CNX-500 if the interaction is covalent.[9][12]

Quantitative Data Summary

Compound	Target	IC50app	Reference
CNX-500	Btk	0.5 nM	[1][2]

Experimental Protocols & Methodologies

Protocol 1: Intact Protein Mass Spectrometry for Covalent Adduct Confirmation

This protocol outlines the "top-down" mass spectrometry approach to confirm the covalent binding of CNX-500 to Btk by detecting a mass shift in the intact protein.[11]

Materials:

• Recombinant human Btk protein

• CNX-500

• Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% BSA)

• LC-MS system

Procedure:

• Incubation: Incubate recombinant Btk with CNX-500 at a molar ratio of 1:5 for 1-2 hours at room temperature. Include a vehicle-only control (e.g., DMSO).

• Desalting: Desalt the samples to remove non-volatile salts using a suitable method like a C4 ZipTip.

• LC-MS Analysis: Analyze the samples using a high-resolution mass spectrometer.

• Data Analysis: Deconvolute the resulting mass spectra to determine the molecular weight of the protein. A mass shift in the CNX-500-treated sample corresponding to the molecular weight of CNX-500 confirms covalent binding.[11][13]

Protocol 2: Btk Occupancy Assay using a Competition-Based Approach

This protocol uses CNX-500 in a competition assay to quantify the amount of free, uninhibited Btk in a sample after treatment with a non-biotinylated covalent inhibitor (e.g., CC-292).[2]

Materials:

• Cells or tissue lysates containing Btk

• Covalent Btk inhibitor (non-biotinylated)

• CNX-500 (biotinylated probe)

• Lysis buffer

• Streptavidin-coated ELISA plates

• Detection antibody (e.g., anti-Btk antibody) and substrate

Procedure:

• Treatment: Treat cells or lysates with varying concentrations of the non-biotinylated covalent inhibitor for a specified time.

• Lysis: Lyse the cells to release the proteins.

• Probe Incubation: Incubate the lysates with a saturating concentration of CNX-500. CNX-500 will bind to any Btk that is not already occupied by the test inhibitor.

• Capture: Add the lysates to streptavidin-coated plates to capture the CNX-500-Btk complexes.

• Detection: Wash the plates and detect the captured Btk using an anti-Btk antibody and a suitable detection substrate.

• Quantification: The amount of Btk captured is inversely proportional to the occupancy of the test inhibitor. Normalize the results to untreated control samples to determine the percentage of Btk occupancy.[2]

Visualizations

Caption: Btk signaling pathway and the inhibitory action of CNX-500.

Caption: Experimental workflow for validating covalent binding of CNX-500 to Btk.

Caption: Troubleshooting decision tree for validating covalent inhibition of Btk.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bruton’s Tyrosine Kinase Inhibitors (BTKIs): Review of Preclinical Studies and Evaluation of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton’s Tyrosine Kinase | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Recent Advances in Selective and Irreversible Covalent Ligand Development and Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to Bruton's Tyrosine Kinase (Btk) Inhibitors: Benchmarking CNX-500

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CNX-500, a covalent Bruton's tyrosine kinase (Btk) inhibitor probe, with other prominent Btk inhibitors. The information presented herein is curated from preclinical and clinical research to facilitate an objective evaluation of their performance and underlying mechanisms.

Introduction to Btk Inhibition

Bruton's tyrosine kinase is a critical enzyme in the B-cell receptor (BCR) signaling pathway, playing a pivotal role in B-cell proliferation, differentiation, and survival.[1] Its dysregulation is implicated in various B-cell malignancies and autoimmune diseases, making it a prime therapeutic target. Btk inhibitors are broadly classified into two categories: covalent inhibitors that form an irreversible bond with the kinase, and non-covalent inhibitors that bind reversibly.[2]

CNX-500 is a probe consisting of the covalent Btk inhibitor CC-292 (spebrutinib) chemically linked to biotin. This allows for the direct quantification of Btk occupancy.[3] This guide will focus on the active component, CC-292, for performance comparisons with other well-established Btk inhibitors.

Comparative Performance Data

The following tables summarize key quantitative data for CNX-500 (CC-292) and other leading Btk inhibitors, including first-generation (ibrutinib) and second-generation (acalabrutinib, zanubrutinib) covalent inhibitors.

Table 1: In Vitro Potency Against Btk

Inhibitor	Type	IC50 (nM) against Btk	Assay Method
CNX-500 (CC-292)	Covalent	0.5	Biochemical Kinase Assay[4]
Ibrutinib	Covalent	0.5 - 7.8	Biochemical/Cellular Assays[5][6]
Acalabrutinib	Covalent	3 - 5	Biochemical/Cellular Assays[5]
Zanubrutinib	Covalent	<1 - 2	Biochemical Assays[6]

Table 2: Kinase Selectivity Profile (IC50 in nM)

This table highlights the selectivity of the inhibitors against Btk versus other kinases, which can be indicative of potential off-target effects. Lower IC50 values indicate higher potency.

Kinase	CC-292 (spebrutinib) [4]	Ibrutinib[5]	Acalabrutinib[5]	Zanubrutinib[6]
Btk	0.5	0.5 - 7.8	3 - 5	<1 - 2
Yes	723	-	-	-
c-Src	1,729	-	>1000	-
Brk	2,430	-	-	-
Lyn	4,400	16	64	6
Fyn	7,150	37	-	13
EGFR	>10,000	7.8	>1000	6
ITK	-	10	19	42
TEC	-	78	21	2

Data for Ibrutinib, Acalabrutinib, and Zanubrutinib are compiled from various sources and assays, which may lead to variability.

Signaling Pathways and Experimental Workflows

Visual representations of the Btk signaling pathway and common experimental workflows for evaluating Btk inhibitors are provided below using Graphviz.

Btk Signaling Pathway and Point of Inhibition.

Workflow for an In Vitro Kinase Inhibition Assay.

Workflow for a Btk Occupancy Assay.

Detailed Experimental Protocols

Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol outlines a general method for determining the in vitro inhibitory activity of a compound against Btk by measuring ADP production.

Materials:

• Recombinant Btk enzyme

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 2 mM MnCl2, 50 μM DTT)[7]

• Substrate (e.g., poly(Glu, Tyr) 4:1)

• ATP

• Test Inhibitor (e.g., CNX-500)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 96-well or 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test inhibitor in kinase buffer.

• In a multi-well plate, add the kinase buffer, recombinant Btk enzyme, and the substrate.

• Add the test inhibitor or vehicle control to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).[7]

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.[8]

• Plot the luminescence signal against the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Btk Occupancy Assay (ELISA-based)

This assay measures the percentage of Btk engaged by a covalent inhibitor in a cellular context.

Materials:

• Cells expressing Btk (e.g., PBMCs, Ramos cells)

• Test inhibitor

• Cell lysis buffer with protease and phosphatase inhibitors

• Biotinylated covalent Btk probe (e.g., CNX-500)

• High-binding 96-well ELISA plate

• BTK-specific capture antibody

• Blocking buffer (e.g., BSA or non-fat milk)

• Streptavidin-HRP conjugate

• Colorimetric substrate (e.g., TMB)

• Stop solution

• Plate reader

Procedure:

• Treat cells with various concentrations of the test inhibitor for a specified time.

• Wash the cells with ice-cold PBS to remove unbound inhibitor.

• Lyse the cells and determine the total protein concentration.

• Coat the ELISA plate with a BTK-specific capture antibody overnight at 4°C.

• Wash the plate and block non-specific binding sites.

• Add normalized cell lysates to the wells and incubate to allow Btk to be captured.

• Wash the plate and add the biotinylated covalent Btk probe to bind to any unoccupied Btk.

• Wash away the unbound probe and add streptavidin-HRP conjugate.

• Wash and add the colorimetric substrate. Stop the reaction and read the absorbance.

• In a separate plate, perform a standard sandwich ELISA to determine the total Btk amount in each lysate.

• Calculate the percentage of free Btk by normalizing the "Free Btk" signal to the "Total Btk" signal.

• Calculate Btk occupancy as: % Occupancy = 100 - (% Free Btk).[9]

Conclusion

CNX-500, through its active component CC-292, demonstrates high potency for Btk inhibition. Its selectivity profile suggests a favorable therapeutic window compared to the first-generation inhibitor, ibrutinib. The provided experimental protocols offer a framework for the continued evaluation and comparison of Btk inhibitors. This guide serves as a foundational resource for researchers and professionals in the field of drug development, enabling informed decisions in the pursuit of novel and effective therapies targeting Btk.

References

• 1. Spebrutinib (CC-292) Affects Markers of B Cell Activation, Chemotaxis, and Osteoclasts in Patients with Rheumatoid Arthritis: Results from a Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. benchchem.com [benchchem.com]
• 8. ADP-Glo™ Kinase Assay Protocol [worldwide.promega.com]
• 9. benchchem.com [benchchem.com]

Validating CNX-500 as a Specific Btk Probe: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of CNX-500 as a specific probe for Bruton's tyrosine kinase (Btk), a critical target in B-cell malignancies and autoimmune diseases. Through a detailed comparison with other Btk inhibitors and their biotinylated analogues, this document offers supporting experimental data and protocols to aid in the selection of the most appropriate tools for Btk research.

Introduction to Btk and Covalent Probes

Bruton's tyrosine kinase is a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor (BCR) signaling, promoting B-cell proliferation, differentiation, and survival.[1][2][3][4] Its dysregulation is implicated in various hematological cancers and autoimmune disorders. Covalent inhibitors that form an irreversible bond with a specific cysteine residue (Cys481) in the Btk active site have emerged as effective therapeutics.[5][6] To study the engagement of these inhibitors with their target in a cellular context, specific and potent probes are essential.

CNX-500 is a biotinylated probe derived from the potent and selective covalent Btk inhibitor CC-292 (spebrutinib).[3][4][7] The biotin (B1667282) tag allows for the detection and quantification of unbound Btk in competition assays, making it a valuable tool for pharmacodynamic and target engagement studies.[3][4][5][7][8]

Comparative Analysis of Btk Probes

The utility of a Btk probe is determined by its potency (affinity for Btk) and specificity (minimal off-target binding). This section compares CNX-500 with other commonly used or potential Btk probes derived from covalent inhibitors.

Potency Comparison

The half-maximal inhibitory concentration (IC50) is a key measure of a probe's potency. A lower IC50 value indicates a higher affinity for the target enzyme.

Probe/Inhibitor	Parent Compound	Btk IC50 (nM)	Reference(s)
CNX-500	CC-292 (Spebrutinib)	0.5	[3][4][7]
Ibrutinib-biotin	Ibrutinib (PCI-32765)	0.755 - 1.02	[9]
Acalabrutinib-biotin (ACP-4016)	Acalabrutinib (B560132) (ACP-196)	Not explicitly reported for the probe, but the parent compound has an IC50 of ~3-5 nM.	[10]
Zanubrutinib-biotin	Zanubrutinib (BGB-3111)	Not explicitly reported for the probe, but the parent compound has an IC50 of ~0.3 nM.
Tirabrutinib-biotin	Tirabrutinib (B611380) (ONO/GS-4059)	4.7	[11]

As the table indicates, CNX-500 exhibits a high potency for Btk, comparable to or exceeding that of other available biotinylated probes.

Specificity Comparison: Kinome-Wide Selectivity

A study comparing the kinase selectivity of several Btk inhibitors at a concentration of 1 µM revealed the following off-target profiles[12]:

Parent Compound	Off-Target Kinases Inhibited (>65% at 1µM)	Hit Rate (%)
CC-292 (parent of CNX-500)	~36	8.3
Ibrutinib	~41	9.4
Acalabrutinib	~7	1.5
Zanubrutinib	~19	4.3
Tirabrutinib	~10	2.3

Based on the lower off-target hit rate of its parent compound, acalabrutinib, a probe derived from it would be predicted to have the highest specificity. However, CC-292, the parent of CNX-500, still demonstrates a favorable selectivity profile compared to the first-generation inhibitor, ibrutinib. The study also highlighted that spebrutinib (B611974) (CC-292) showed less selectivity than acalabrutinib and tirabrutinib against other kinases with a cysteine residue in the same position as Cys481 in Btk, suggesting a higher potential for off-target covalent binding.[12]

Experimental Protocols

Btk Signaling Pathway

The following diagram illustrates the central role of Btk in the B-cell receptor signaling pathway.

References

• 1. Evaluation of covalent BTK inhibitors using COVALfinder® | Enzymlogic [enzymlogic.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. researchgate.net [researchgate.net]
• 6. Size-Dependent Target Engagement of Covalent Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Acalabrutinib (ACP-196) in Relapsed Chronic Lymphocytic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Homogeneous BTK Occupancy Assay for Pharmacodynamic Assessment of Tirabrutinib (GS-4059/ONO-4059) Target Engagement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ashpublications.org [ashpublications.org]

Unraveling the Relationship: CNX-500 as a Research Probe for the BTK Inhibitor CC-292

In the landscape of targeted therapies, Bruton's tyrosine kinase (BTK) inhibitors have emerged as a critical class of drugs for various B-cell malignancies and autoimmune diseases. Among these, CC-292, also known as spebrutinib, has been a subject of significant research. A related compound, CNX-500, has appeared in scientific literature, prompting a need for a clear comparison. However, a detailed investigation reveals that CNX-500 is not a distinct therapeutic competitor to CC-292. Instead, CNX-500 is a research tool—a biotin-labeled derivative of CC-292—designed to facilitate the study of CC-292's mechanism of action. [1][2][3][4]

This guide will elucidate the nature of CNX-500 and its relationship to CC-292, followed by a comprehensive overview of the functional performance of the parent compound, CC-292, in various preclinical assays.

CNX-500: A Biotinylated Probe of CC-292

CNX-500 is a chemical probe created by chemically linking biotin (B1667282) to the structure of CC-292.[1][2][3] This modification allows researchers to utilize the high-affinity interaction between biotin and streptavidin for detection and quantification in experimental settings. The primary application of CNX-500 is in pharmacodynamic (PD) assays to measure the occupancy of the BTK protein by CC-292.[4]

Crucially, the addition of the biotin tag does not significantly alter the core inhibitory function of the molecule. CNX-500 retains a potent inhibitory activity against BTK, with a reported IC50 of 0.5 nM, which is consistent with the high potency of its parent compound, CC-292.[1][2][3] Therefore, a direct "versus" comparison in functional assays is not applicable, as they are functionally analogous, with one serving as a tool to study the other.

CC-292 (Spebrutinib): A Potent and Selective BTK Inhibitor

CC-292 is an orally bioavailable, covalent inhibitor of BTK.[5][6] It irreversibly binds to a cysteine residue (Cys481) in the active site of the BTK enzyme, leading to the inhibition of its kinase activity.[7] This blockade of BTK signaling disrupts the B-cell receptor (BCR) signaling pathway, which is crucial for the survival, proliferation, and activation of B-cells.[1][5]

Signaling Pathway of BTK Inhibition by CC-292

The following diagram illustrates the mechanism of action of CC-292 within the B-cell receptor signaling pathway.

Mechanism of CC-292 in the BCR signaling pathway.

Functional Assay Performance of CC-292

CC-292 has demonstrated potent activity in a variety of in vitro functional assays, highlighting its effects on different cell types and biological processes.

In Vitro Inhibition of Cellular Proliferation and Function

Assay Type	Cell Type	Endpoint Measured	Result (IC50/EC50)	Reference
B-Cell Proliferation	Primary Human B-Cells	Proliferation	0.7 µM	[5]
T-Cell Proliferation	Primary Human T-Cells	Proliferation	4.6 µM	[5]
BTK Inhibition	Cell-free assay	Kinase Activity	0.5 nM	[7][8]
BTK Occupancy	Ramos Cells	Btk Occupancy	EC50 of 8 nM	[8]
B-Cell Proliferation	B-Cells	Proliferation	EC50 of 3 nM	[9]

Effects on Cytokine Production and Cell Surface Markers

In addition to inhibiting proliferation, CC-292 has been shown to modulate the production of inflammatory cytokines and the expression of cell surface activation markers.

Cell Type	Treatment	Effect	Reference
Primary Human B-Cells	Spebrutinib	Reduced expression of CD86, CD40, CD54, and CD69	[5]
Primary Human B-Cells	Spebrutinib	Inhibition of IL-6 production	[5]
Lymphoid and Myeloid Cells	Spebrutinib	Reduced cytokine production and degranulation	[6]

Inhibition of Osteoclastogenesis

BTK is also expressed in myeloid cells and plays a role in osteoclast differentiation and function. CC-292 has been shown to inhibit osteoclastogenesis in vitro.[5][6]

Experimental Protocols

B-Cell and T-Cell Proliferation Assays

Objective: To determine the concentration-dependent effect of CC-292 on the proliferation of primary human B- and T-lymphocytes.

Methodology:

• Isolate primary human B- and T-cells from peripheral blood mononuclear cells (PBMCs).

• Plate the cells in 96-well plates at a predetermined density.

• Treat the cells with a serial dilution of CC-292 or vehicle control.

• Stimulate B-cells with appropriate activators (e.g., anti-IgM, CD40L, IL-4) and T-cells with anti-CD3/CD28 antibodies.

• Incubate the plates for a specified period (e.g., 72 hours).

• Assess cell proliferation using a standard method, such as the incorporation of tritiated thymidine (B127349) ([³H]-thymidine) or a colorimetric assay (e.g., MTS or WST-1).

• Calculate the half-maximal inhibitory concentration (IC50) by fitting the dose-response data to a four-parameter logistic curve.

BTK Occupancy Assay using CNX-500

Objective: To quantify the percentage of BTK enzyme bound by CC-292 in a cellular context.

Methodology:

• Treat cells (e.g., Ramos B-cells or patient-derived cells) with varying concentrations of CC-292 for a specified time.

• Lyse the cells to release intracellular proteins.

• Incubate the cell lysates with a saturating concentration of the CNX-500 probe. CNX-500 will bind to any BTK that is not already occupied by CC-292.

• Capture the CNX-500-bound BTK on a streptavidin-coated ELISA plate.

• Detect the captured BTK using a specific anti-BTK antibody.

• Quantify the amount of free BTK by measuring the signal from the detection antibody.

• Calculate the percentage of BTK occupancy by comparing the signal from CC-292-treated samples to that of vehicle-treated controls.

Workflow for the BTK occupancy assay using CNX-500.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CNX-500|1202758-21-1|COA [dcchemicals.com]
• 3. labshake.com [labshake.com]
• 4. researchgate.net [researchgate.net]
• 5. Spebrutinib (CC-292) Affects Markers of B Cell Activation, Chemotaxis, and Osteoclasts in Patients with Rheumatoid Arthritis: Results from a Mechanistic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spebrutinib (CC-292) Affects Markers of B Cell Activation, Chemotaxis, and Osteoclasts in Patients with Rheumatoid Arthritis: Results from a Mechanistic Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]

Unveiling the Selectivity of CNX-500's Parent Compound: A Kinase Cross-Reactivity Comparison

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the kinase selectivity profile of spebrutinib (B611974) (CC-292), the active pharmacological component of the CNX-500 probe, against other kinases. A comprehensive understanding of a kinase inhibitor's selectivity is crucial for interpreting experimental results and predicting potential off-target effects.

CNX-500 is a chemical probe consisting of the covalent Bruton's tyrosine kinase (Btk) inhibitor, CC-292 (spebrutinib), linked to biotin (B1667282).[1][2] This probe is designed for use in pharmacodynamic (PD) assays to directly quantify the occupancy of Btk by covalent inhibitors.[2][3] Given that the kinase-interacting component of CNX-500 is CC-292, this guide will focus on the cross-reactivity and selectivity of this parent compound.

Comparative Kinase Inhibition Profile of Spebrutinib (CC-292)

Spebrutinib is a highly selective and potent covalent inhibitor of Btk.[4] Its selectivity has been evaluated against a broad panel of kinases, demonstrating a favorable profile with limited off-target activity compared to some other Btk inhibitors.

The following table summarizes the inhibitory activity of spebrutinib against its primary target, Btk, and other kinases. For context, data for other well-known Btk inhibitors are included where available.

Kinase	Spebrutinib (CC-292) IC50 (nM)	Ibrutinib (B1684441) IC50 (nM)	Acalabrutinib (B560132) IC50 (nM)
Btk	<0.5 - 5.9	0.5	3
BMX	0.7	-	-
Tec	6.2	-	-
TXK	8.9	-	-
Itk	36	-	-
EGFR	>25	7.8	>1000
Syk	>1000	37	-
Lyn	>3500	16	-

IC50 values represent the concentration of the inhibitor required to reduce the activity of the kinase by 50%. Data is compiled from multiple sources and assay conditions may vary.

In broader kinome screening assays, spebrutinib has demonstrated a high degree of selectivity. One study using a KINOMEscan panel at a 1 µM concentration found that spebrutinib inhibited 8.3% of the human wild-type kinases tested by more than 65%. In comparison, ibrutinib inhibited 9.4% of the kinases in the same panel, while the more selective acalabrutinib inhibited only 1.5%.

B-Cell Receptor Signaling Pathway

Bruton's tyrosine kinase (Btk) is a critical component of the B-cell receptor (BCR) signaling pathway.[1][5] This pathway is essential for B-cell development, proliferation, and survival. The diagram below illustrates the central role of Btk in this cascade.

Caption: Simplified B-Cell Receptor (BCR) signaling pathway highlighting the central role of Btk.

Experimental Protocols

The determination of kinase inhibitor selectivity involves a variety of experimental techniques. Below are generalized protocols for two key types of assays used in the characterization of compounds like spebrutinib.

In Vitro Kinase Selectivity Profiling (KINOMEscan™)

The KINOMEscan™ assay is a high-throughput method used to quantitatively measure the binding of a test compound to a large panel of kinases.

Principle: This assay is based on a competitive binding displacement principle. A DNA-tagged kinase is incubated with the test compound and an immobilized, active-site directed ligand. The amount of kinase that binds to the immobilized ligand is quantified using qPCR. If the test compound binds to the kinase, it will prevent the kinase from binding to the immobilized ligand, resulting in a lower qPCR signal.

Methodology:

• Assay Preparation: Kinases are expressed as fusions with a unique DNA tag. An immobilized ligand is prepared on a solid support (e.g., beads).

• Binding Reaction: The DNA-tagged kinase, the test compound (e.g., spebrutinib at a fixed concentration, often 1 µM), and the immobilized ligand are incubated together in a multi-well plate to allow the binding to reach equilibrium.

• Washing: Unbound kinase is removed by washing the solid support.

• Quantification: The amount of kinase bound to the solid support is quantified by measuring the amount of its associated DNA tag using qPCR.

• Data Analysis: The results are typically expressed as a percentage of the control (vehicle-treated) binding. A lower percentage indicates a stronger interaction between the test compound and the kinase.

Btk Occupancy Pharmacodynamic Assay using CNX-500

This assay is designed to measure the amount of Btk that is not bound by a covalent inhibitor (i.e., "free" Btk) in a biological sample.

Principle: This is a competition-based ELISA. CNX-500, a biotinylated covalent Btk probe, will bind to any unoccupied Btk in a cell lysate. The amount of Btk captured by CNX-500 is then quantified.

Methodology:

• Sample Collection and Lysis: Biological samples (e.g., peripheral blood mononuclear cells) that have been treated with a covalent Btk inhibitor (like spebrutinib) are collected. The cells are lysed to release the intracellular proteins, including Btk.

• Incubation with CNX-500: The cell lysate is incubated with an excess of CNX-500. During this incubation, CNX-500 will form a covalent bond with any Btk that has not already been inhibited.

• Capture: The lysate is then transferred to a streptavidin-coated ELISA plate. The biotin tag on CNX-500 will bind to the streptavidin, thus immobilizing any Btk that has been captured by the probe.

• Detection: A primary antibody specific to Btk is added, followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Signal Generation and Reading: A substrate for the enzyme is added, which generates a detectable signal (e.g., colorimetric or chemiluminescent). The intensity of the signal is proportional to the amount of free Btk in the original sample.

• Data Analysis: The amount of free Btk is determined by comparing the signal from the treated samples to a standard curve of known amounts of recombinant Btk bound to CNX-500. The percentage of Btk occupancy by the inhibitor can then be calculated by comparing the amount of free Btk in treated versus untreated control samples.

Caption: Experimental workflow for the Btk occupancy assay using the CNX-500 probe.

References

• 1. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 2. B Cell Receptor Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. B-cell receptor - Wikipedia [en.wikipedia.org]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]

Comparative Analysis of CNX-500 and Ibrutinib Probes: A Guide for Researchers

For Immediate Release

This guide provides a detailed comparative analysis of two distinct probes targeting Bruton's tyrosine kinase (BTK): the well-established therapeutic agent and research tool, ibrutinib (B1684441), and the specific pharmacodynamic probe, CNX-500. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the applications and characteristics of these molecules in probing BTK activity and engagement.

Introduction: Targeting Bruton's Tyrosine Kinase

Bruton's tyrosine kinase (BTK) is a critical enzyme in the B-cell receptor (BCR) signaling pathway, playing a pivotal role in B-cell proliferation, survival, and differentiation.[1][2][3][4] Its dysregulation is implicated in various B-cell malignancies, making it a prime target for therapeutic intervention.[3][5] Both ibrutinib and CNX-500 are covalent inhibitors that target a cysteine residue (Cys-481) in the active site of BTK, leading to its irreversible inhibition.[3][6][7][8] However, their intended applications and, consequently, their structural features and available characterization data differ significantly. Ibrutinib is a first-in-class therapeutic agent, while CNX-500 has been developed as a specialized probe for quantifying BTK occupancy in preclinical and clinical samples.[7]

Biochemical Properties and Target Profile

Ibrutinib is a potent inhibitor of BTK with a half-maximal inhibitory concentration (IC50) of 0.5 nM.[3][9] While highly potent against BTK, ibrutinib also exhibits off-target activity against other kinases containing a homologous cysteine residue, including TEC family kinases, epidermal growth factor receptor (EGFR), and interleukin-2-inducible T-cell kinase (ITK).[3][4] This lack of complete selectivity is associated with some of the adverse effects observed in clinical use.[1][10]

CNX-500 is described as a covalent BTK inhibitor chemically linked to biotin (B1667282).[7] This biotin tag is a key feature that enables its use in specific assays. The apparent IC50 for CNX-500's inhibitory activity against BTK is reported to be 0.5 nM, identical to that of ibrutinib.[7] Notably, CNX-500 has demonstrated selectivity against the structurally related kinase EGFR, with an IC50 greater than 25 nM.[7]

Table 1: Comparative Quantitative Data for CNX-500 and Ibrutinib

Parameter	CNX-500	Ibrutinib	Reference(s)
Target	Bruton's tyrosine kinase (BTK)	Bruton's tyrosine kinase (BTK)	[3][7]
Mechanism of Action	Covalent Inhibitor	Covalent Inhibitor	[6][7]
Binding Site	Cysteine 481 (Cys-481)	Cysteine 481 (Cys-481)	[3][7][8]
BTK IC50	0.5 nM (apparent)	0.5 nM	[3][7][9]
EGFR IC50	> 25 nM	5.6 nM	[7][11]
TEC IC50	Not Reported	78 nM	[4][11]
ITK IC50	Not Reported	10.7 nM	[11]
Primary Application	BTK Occupancy/Target Engagement Probe	Therapeutic Agent / Research Probe	[3][7]
Key Structural Feature	Biotinylated	N/A	[7]

Mechanism of Action and Signaling Pathway

Both probes function by forming a covalent bond with the Cys-481 residue within the ATP-binding pocket of BTK, leading to its irreversible inactivation.[3][6][7][8] This prevents the autophosphorylation and activation of BTK, thereby blocking downstream signaling cascades that are crucial for B-cell function.

Caption: BTK signaling pathway and the point of inhibition by ibrutinib and CNX-500.

Experimental Protocols

Ibrutinib: Probing BTK-Dependent Cellular Functions

Ibrutinib is widely used to investigate the role of BTK in various cellular processes. A common application is to assess its impact on B-cell proliferation and survival.

Experimental Protocol: In Vitro B-Cell Proliferation Assay

• Cell Culture: Culture a B-cell lymphoma cell line (e.g., Ramos cells) in appropriate media.

• Compound Preparation: Prepare a stock solution of ibrutinib in DMSO. Serially dilute the stock to achieve a range of final concentrations (e.g., 0.1 nM to 10 µM).

• Cell Treatment: Seed the B-cells in a 96-well plate. Add the different concentrations of ibrutinib to the wells. Include a vehicle control (DMSO) and a positive control for inhibition of proliferation if available.

• Incubation: Incubate the plate for a predetermined period (e.g., 48-72 hours) at 37°C in a humidified CO2 incubator.

• Proliferation Assessment: Measure cell proliferation using a standard method such as the MTS assay or by quantifying the incorporation of BrdU.

• Data Analysis: Plot the proliferation data against the ibrutinib concentration and determine the IC50 value using non-linear regression analysis.

CNX-500: Quantifying BTK Occupancy

CNX-500 is specifically designed for use in a competition-based assay to measure the amount of free, uninhibited BTK in a sample.[7] This is particularly useful for pharmacodynamic studies to assess how effectively a BTK inhibitor is engaging its target in vivo.

Experimental Protocol: BTK Occupancy Assay using CNX-500

• Sample Collection and Lysis: Obtain cell or tissue samples (e.g., peripheral blood mononuclear cells from a patient treated with a BTK inhibitor). Lyse the cells to release the intracellular proteins, including BTK.

• Incubation with CNX-500: Incubate the cell lysates with a saturating concentration of the CNX-500 probe.[7] CNX-500 will covalently bind to any BTK that is not already occupied by the therapeutic inhibitor.

• Capture and Detection: The biotinylated BTK-CNX-500 complex is then captured on a streptavidin-coated ELISA plate.[7]

• Quantification: The amount of captured BTK is quantified using a BTK-specific antibody and a secondary detection reagent.

• Data Analysis: The amount of free BTK in the treated sample is compared to that in an untreated control sample to calculate the percentage of BTK occupancy by the therapeutic inhibitor.[7]

Caption: Workflow for the CNX-500 based BTK occupancy assay.

Comparative Summary and Applications

The primary distinction between ibrutinib and CNX-500 lies in their intended use. Ibrutinib is a therapeutic agent and, by extension, a powerful research tool for studying the biological consequences of BTK inhibition. Its well-documented off-target effects, while a consideration in its clinical use, also make it a probe for studying the roles of other kinases.

CNX-500, on the other hand, is a purpose-built analytical reagent. Its biotin moiety is a critical feature that facilitates its use in a specific, quantitative assay for target engagement. The development of such probes is essential for understanding the pharmacodynamics of covalent inhibitors like ibrutinib and for guiding dose selection in clinical trials.[7]

• Ibrutinib is the probe of choice for investigating the functional consequences of BTK inhibition in cellular and in vivo models.

• CNX-500 is the appropriate tool for quantifying the occupancy of the BTK target by an inhibitor in a given sample.

Conclusion

Both ibrutinib and CNX-500 are invaluable probes for the study of Bruton's tyrosine kinase. While both are covalent inhibitors of BTK, their distinct features dictate their optimal applications. Ibrutinib serves as a cornerstone for elucidating the biological roles of BTK and for the development of novel therapeutics. CNX-500 represents a specialized tool that enables the direct assessment of target engagement, providing crucial pharmacodynamic data for the development and clinical use of BTK inhibitors. Researchers should select the appropriate probe based on the specific experimental question being addressed.

References

• 1. Frontiers | Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Ibrutinib: a first in class covalent inhibitor of Bruton’s tyrosine kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targets for Ibrutinib Beyond B Cell Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ibrutinib and novel BTK inhibitors in clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ibrutinib - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Ibrutinib: Uses, Mechanism of action and Side effects_Chemicalbook [chemicalbook.com]
• 9. Probe Ibrutinib | Chemical Probes Portal [chemicalprobes.org]
• 10. [PDF] Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects | Semantic Scholar [semanticscholar.org]
• 11. Frontiers | Targeting Bruton’s Tyrosine Kinase in CLL [frontiersin.org]

Orthogonal Methods for Validating CNX-500 Binding: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In drug discovery, confirming that a compound binds to its intended target is a critical step. Relying on a single method can be misleading due to potential artifacts or assay-specific limitations. Therefore, employing orthogonal, or mechanistically distinct, methods is essential to build a robust body of evidence for the binding of a drug candidate, such as the hypothetical molecule CNX-500, to its protein target. This guide provides a comparative overview of key orthogonal techniques for validating protein-ligand binding, complete with supporting data and detailed experimental protocols.

The Principle of Orthogonal Validation

Orthogonal validation involves using multiple, independent experimental techniques that rely on different physical principles to measure a biological event. If different methods yield consistent results, it significantly increases the confidence that the observed interaction is genuine and not an artifact of a particular assay system. This is crucial for making informed decisions in drug development pipelines.

Caption: Conceptual workflow for orthogonal validation of target binding.

Comparison of Key Binding Validation Methods

To illustrate the application of orthogonal methods, the following table summarizes representative quantitative data for the binding of a hypothetical PARP1 inhibitor (herein referred to as CNX-500) to its target, PARP1.[1] These data are compiled from published studies on well-characterized PARP inhibitors.

Method	Principle	Parameter(s) Measured	CNX-500 (PARP1 inhibitor) - Representative Kd/EC50	Throughput	Key Advantages	Key Limitations
Surface Plasmon Resonance (SPR)	Change in refractive index upon mass change on a sensor surface.	Kd, kon, koff	85 nM[2]	Medium to High	Real-time kinetics, label-free.	Requires immobilization of one binding partner, which may affect its activity.
Isothermal Titration Calorimetry (ITC)	Heat change upon binding of two molecules in solution.	Kd, ΔH, ΔS, Stoichiometry (n)	50 nM[2]	Low to Medium	Label-free, in-solution, provides thermodynamic profile.	Requires large amounts of pure protein and compound.
Cellular Thermal Shift Assay (CETSA)	Ligand-induced thermal stabilization of the target protein in cells or cell lysates.	Apparent EC50 (from isothermal dose-response)	10.7 nM[1]	High	Measures target engagement in a cellular context, no protein purification needed.	Indirect measure of binding; requires a specific antibody for detection.

Detailed Experimental Protocols

The following are generalized protocols for the key experiments cited above.

Surface Plasmon Resonance (SPR)

Objective: To determine the binding kinetics and affinity of CNX-500 to its target protein.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Target protein

• CNX-500 (analyte)

• Regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5)

Protocol:

• Immobilization of the Target Protein:

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface with a 1:1 mixture of NHS and EDC.

  • Inject the target protein diluted in immobilization buffer over the activated surface until the desired immobilization level is reached.

  • Deactivate any remaining active esters with an injection of ethanolamine.[3]

• Binding Measurement:

  • Inject a series of concentrations of CNX-500 (analyte) in running buffer over the immobilized target protein surface.

  • Monitor the association phase during the injection and the dissociation phase during the subsequent flow of running buffer.[4]

  • Include a buffer-only injection as a reference.

• Regeneration:

  • Inject the regeneration solution to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the reference sensorgram from the active sensorgram.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), dissociation rate constant (koff), and the equilibrium dissociation constant (Kd).

Isothermal Titration Calorimetry (ITC)

Objective: To determine the binding affinity and thermodynamic profile of the interaction between CNX-500 and its target protein.

Materials:

• Isothermal titration calorimeter

• Target protein in a suitable buffer (e.g., PBS or HEPES)

• CNX-500 dissolved in the same buffer as the protein

• Degassed buffer for cleaning and blanks

Protocol:

• Sample Preparation:

  • Dialyze the target protein against the chosen buffer extensively.

  • Dissolve CNX-500 in the final dialysis buffer to ensure a perfect buffer match.[5]

  • Degas both the protein and compound solutions.

  • Accurately determine the concentrations of the protein and CNX-500.

• Instrument Setup:

  • Thoroughly clean the sample cell and the titration syringe.

  • Load the target protein into the sample cell and CNX-500 into the injection syringe.

  • Equilibrate the instrument to the desired experimental temperature.

• Titration:

  • Perform a series of small, sequential injections of CNX-500 into the protein solution while stirring.

  • Measure the heat change after each injection.

  • Continue the injections until the binding sites on the protein are saturated.[6]

• Data Analysis:

  • Integrate the heat-flow peaks for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of CNX-500 to the target protein.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of CNX-500 with its target protein in a cellular environment.

Materials:

• Cultured cells expressing the target protein

• CNX-500

• DMSO (vehicle control)

• PBS

• Lysis buffer with protease inhibitors

• Thermal cycler or heating block

• Equipment for Western blotting (SDS-PAGE gels, transfer apparatus, antibodies against the target protein and a loading control)

Protocol:

• Cell Treatment:

  • Seed cells and grow to 80-90% confluency.

  • Treat the cells with various concentrations of CNX-500 or DMSO for a defined period (e.g., 1 hour) at 37°C.[7]

• Heat Challenge:

  • Harvest the cells and resuspend them in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures for 3 minutes to generate a melt curve, or at a single, optimized temperature for an isothermal dose-response experiment.[8]

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifuge the lysates at high speed to separate the soluble fraction (supernatant) from the aggregated proteins (pellet).

• Protein Quantification and Western Blotting:

  • Collect the supernatant and determine the protein concentration.

  • Normalize the protein concentrations of all samples.

  • Analyze the samples by Western blotting using a primary antibody specific for the target protein and a loading control antibody.

• Data Analysis:

  • Quantify the band intensities for the target protein at each temperature or compound concentration.

  • For a melt curve, plot the amount of soluble protein against temperature. A shift in the melting temperature in the presence of CNX-500 indicates binding.

  • For an isothermal dose-response, plot the amount of soluble protein against the concentration of CNX-500 to determine the EC50 of target engagement.

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. Positioning High-Throughput CETSA in Early Drug Discovery through Screening against B-Raf and PARP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dhvi.duke.edu [dhvi.duke.edu]
• 3. portlandpress.com [portlandpress.com]
• 4. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 5. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity [jove.com]
• 6. benchchem.com [benchchem.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay [bio-protocol.org]

Assessing the Off-Target Effects of CNX-500 (Chloroquine Phosphate 500 mg)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the off-target effects of CNX-500, identified as Chloroquine Phosphate 500 mg, with alternative therapeutic agents. The information is intended to assist researchers and drug development professionals in making informed decisions by presenting objective data, detailed experimental protocols, and visual representations of key biological and experimental processes.

Comparative Analysis of Off-Target Effects

The following table summarizes the known off-target effects of Chloroquine (CNX-500) and its common alternatives for the treatment of malaria and amebiasis. This data has been compiled from various clinical and preclinical studies.

Drug	Primary Indication(s)	Common Off-Target Effects / Adverse Events	Serious Off-Target Effects / Adverse Events
Chloroquine (CNX-500)	Malaria, Extraintestinal Amebiasis, Rheumatoid Arthritis, Lupus Erythematosus	Nausea, vomiting, diarrhea, stomach cramps, headache, dizziness, skin rash, itching, hair loss, changes in hair or skin color.[1][2][3]	Retinopathy (can be irreversible), cardiomyopathy, QT interval prolongation, Torsade de Pointes, ventricular arrhythmias, seizures, severe muscle weakness, agranulocytosis, aplastic anemia, Stevens-Johnson syndrome.[1][2][4][5][6]
Mefloquine	Malaria (treatment and prophylaxis)	Nausea, vomiting, dizziness, headache, insomnia, strange dreams.	Neuropsychiatric effects (anxiety, paranoia, depression, hallucinations, psychosis), seizures, cardiovascular events.
Atovaquone/Proguanil	Malaria (treatment and prophylaxis)	Abdominal pain, nausea, vomiting, headache, diarrhea, loss of appetite.	Rare: Allergic reactions, Stevens-Johnson syndrome, liver problems.
Artemether/Lumefantrine	Malaria (treatment)	Headache, dizziness, loss of appetite, weakness, fever, chills, muscle/joint pain.	Rare: Palpitations, allergic reactions, prolongation of QT interval (less pronounced than Chloroquine).
Quinine Sulfate (+ Doxycycline/Tetracycline/Clindamycin)	Malaria (treatment)	Cinchonism (tinnitus, headache, nausea, disturbed vision), hypoglycemia.	Cardiotoxicity (arrhythmias), severe hypersensitivity reactions, blackwater fever (a form of severe malaria).
Pyronaridine-Artesunate	Malaria (treatment)	Generally well-tolerated; may include headache, vomiting, and abdominal pain.	Elevated liver enzymes (transient and usually asymptomatic).

Mechanism of Action of Chloroquine (CNX-500)

Chloroquine's primary mechanism of action against malaria involves the inhibition of hemozoin biocrystallization in the parasite's food vacuole. As the parasite digests hemoglobin, it releases toxic free heme. Chloroquine enters the food vacuole and prevents the polymerization of this heme into non-toxic hemozoin. The accumulation of free heme leads to oxidative stress and parasite death.[7][8][9]

In its off-target effects, particularly cardiotoxicity, Chloroquine has been shown to block the hERG (human Ether-à-go-go-Related Gene) potassium channels.[5][6] This blockade can lead to a prolongation of the QT interval on an electrocardiogram, increasing the risk of potentially fatal cardiac arrhythmias.[4][5][6] The mechanism of action in autoimmune diseases like rheumatoid arthritis and lupus erythematosus is not fully understood but is thought to involve modulation of the immune system.[7]

Mechanism of Action of Chloroquine in Malaria

Experimental Protocols for Assessing Off-Target Effects

To evaluate the off-target effects of a compound like Chloroquine, a series of in vitro and in vivo assays are employed. These assays are crucial for identifying potential safety liabilities early in the drug discovery process.[10]

In Vitro Safety Pharmacology Profiling

This involves screening the compound against a broad panel of known biological targets to identify unintended interactions.

• Objective: To identify off-target binding or functional modulation of receptors, ion channels, enzymes, and transporters that could lead to adverse effects.

• Methodology:

  • A panel of targets (e.g., the InVEST44™ panel) is selected, covering various protein families implicated in adverse drug reactions.[10]

  • The test compound (Chloroquine) is incubated with each target at various concentrations.

  • Binding assays (e.g., radioligand binding assays) or functional assays (e.g., measuring enzyme activity or ion channel currents) are performed.

  • The concentration at which the compound inhibits 50% of the target's activity (IC50) or binding (Ki) is determined.

  • Significant off-target interactions are flagged for further investigation.

hERG Channel Assay

Given the known cardiotoxicity of Chloroquine, a specific assay for the hERG potassium channel is critical.

• Objective: To assess the potential of the compound to block the hERG channel, which is a primary cause of drug-induced QT prolongation.

• Methodology:

  • Human embryonic kidney (HEK) cells or other suitable cell lines stably expressing the hERG channel are used.

  • Patch-clamp electrophysiology is employed to measure the potassium current flowing through the hERG channels in the presence and absence of the test compound.

  • A dose-response curve is generated to determine the IC50 of the compound for hERG channel blockade.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful method to assess target engagement and can be adapted to identify off-target interactions in a cellular context.

• Objective: To identify proteins that are stabilized or destabilized by the compound, indicating a direct binding interaction.

• Methodology:

  • Intact cells or cell lysates are treated with the test compound or a vehicle control.

  • The samples are heated to a range of temperatures.

  • The soluble protein fraction is separated from the aggregated, denatured proteins.

  • The amount of a specific target protein remaining in the soluble fraction at each temperature is quantified using methods like Western blotting or mass spectrometry.

  • A shift in the melting curve of a protein in the presence of the compound indicates a direct interaction.

Genotoxicity Assays

These assays are designed to detect the potential of a compound to damage genetic material.

• Objective: To assess the mutagenic and clastogenic potential of the compound.

• Key Assays:

  • Ames Test: Uses strains of Salmonella typhimurium with mutations in the histidine synthesis pathway to detect point mutations.[11]

  • In Vitro Micronucleus Test: Detects chromosomal damage in cultured mammalian cells by observing the formation of micronuclei.[11]

Experimental Workflow for Off-Target Assessment

References

• 1. Chloroquine (Aralen): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 2. Chloroquine: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 3. Chloroquine: MedlinePlus Drug Information [medlineplus.gov]
• 4. drugs.com [drugs.com]
• 5. Off-label use of chloroquine, hydroxychloroquine, azithromycin and lopinavir/ritonavir in COVID-19 risks prolonging the QT interval by targeting the hERG channel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Off-label use of chloroquine, hydroxychloroquine, azithromycin and lopinavir/ritonavir in COVID-19 risks prolonging the QT interval by targeting the hERG channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chloroquine - Wikipedia [en.wikipedia.org]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Chloroquine: mechanism of drug action and resistance in Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. m.youtube.com [m.youtube.com]

Independent Verification of CNX-500's Inhibitory Activity: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the inhibitory activity of CNX-500 (also known as CC-292 or Spebrutinib when not linked to biotin) against other prominent Bruton's Tyrosine Kinase (BTK) inhibitors. A thorough understanding of a kinase inhibitor's performance, including its potency and selectivity, is crucial for advancing research and therapeutic applications. This guide presents supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows.

Comparative Analysis of BTK Inhibitor Potency and Selectivity

The inhibitory activity of CNX-500 and its counterparts is most commonly quantified by their half-maximal inhibitory concentration (IC50) in biochemical assays and their half-maximal effective concentration (EC50) in cell-based assays. The data presented below summarizes the comparative potency and selectivity of CNX-500's active component, CC-292 (Spebrutinib), against first-generation (Ibrutinib) and second-generation (Acalabrutinib, Zanubrutinib) BTK inhibitors.

Inhibitor	Target	Biochemical IC50 (nM)	Cellular EC50 (nM, Ramos Cells)	Kinome Selectivity (Inhibited >65% at 1 µM)
CC-292 (Spebrutinib)	BTK	0.5[1]	8[1]	8.3%[2]
Ibrutinib	BTK	0.5[3]	<10[2]	9.4%[2]
Acalabrutinib	BTK	~3-5	<10[2]	1.5%[2]
Zanubrutinib	BTK	<1	<10[2]	4.3%[2]

Note: IC50 and EC50 values can vary depending on the specific assay conditions and cell lines used. The percentage of the kinome inhibited is based on KINOMEscan data at a 1 µM concentration, providing a measure of selectivity.[2]

Signaling Pathway and Mechanism of Action

Bruton's tyrosine kinase is a critical enzyme in the B-cell receptor (BCR) signaling pathway, which is essential for B-cell proliferation, differentiation, and survival.[4] In various B-cell malignancies, this pathway is often constitutively active, promoting uncontrolled cell growth.[4] BTK inhibitors, including the active component of CNX-500, function by blocking the kinase activity of BTK, thereby disrupting downstream signaling cascades.[4] Most of these inhibitors, including CC-292, form a covalent bond with a cysteine residue (Cys481) in the active site of BTK, leading to irreversible inhibition.[3][5]

B-Cell Receptor (BCR) signaling pathway and the inhibitory action of CNX-500.

Experimental Protocols

Biochemical BTK Kinase Inhibition Assay (Luminescent-Based)

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of a compound against purified recombinant BTK enzyme by measuring ADP production.

Materials:

• Recombinant human BTK enzyme

• Kinase Assay Buffer (e.g., 40mM Tris, pH 7.5; 20mM MgCl2; 0.1mg/ml BSA; 2mM MnCl2, 50μM DTT)[6]

• ATP solution

• Substrate (e.g., poly(Glu, Tyr) peptide)

• Test compound (e.g., CNX-500)

• ADP-Glo™ Kinase Assay Kit (or similar)

• Microplate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compound in the appropriate solvent (e.g., DMSO).

• In a microplate, add the test compound dilutions.

• Add the BTK enzyme and substrate mixture to each well.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.[6]

• Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30 minutes at room temperature.[6]

• Read the luminescence on a plate reader.

• Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value using non-linear regression analysis.

Cell-Based BTK Inhibition Assay (Flow Cytometry)

This protocol describes a method to assess the potency of BTK inhibitors in a cellular context by measuring the inhibition of B-cell activation.

Materials:

• B-cell lymphoma cell line (e.g., Ramos)

• Cell culture medium

• Test compound (e.g., CNX-500)

• Anti-IgM antibody (for B-cell activation)

• Fluorochrome-conjugated anti-CD69 antibody

• Flow cytometer

Procedure:

• Culture Ramos cells to the desired density.

• Pre-incubate the cells with serial dilutions of the test compound for a specified time (e.g., 1-2 hours).

• Stimulate the B-cells by adding anti-IgM antibody.

• Incubate for a further period (e.g., 18-24 hours) to allow for the expression of activation markers.

• Stain the cells with a fluorochrome-conjugated anti-CD69 antibody.

• Analyze the cells using a flow cytometer to quantify the percentage of CD69-positive cells.

• Calculate the percent inhibition of CD69 expression for each compound concentration relative to a stimulated, untreated control and determine the EC50 value.

Workflow for biochemical and cell-based BTK inhibition assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ashpublications.org [ashpublications.org]
• 3. Ibrutinib and novel BTK inhibitors in clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A FLIPR-based assay to assess potency and selectivity of inhibitors of the TEC family kinases Btk and Itk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phase I study of single-agent CC-292, a highly selective Bruton’s tyrosine kinase inhibitor, in relapsed/refractory chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. promega.com [promega.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for CNX-500

For researchers, scientists, and drug development professionals, adherence to proper chemical disposal protocols is a cornerstone of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of CNX-500, a substance not classified as hazardous under standard regulations. While not considered hazardous, it is imperative that CNX-500 is not disposed of as common waste and that institutional and local environmental health and safety guidelines are strictly followed.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for CNX-500. Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Ensure adequate ventilation in the handling area to minimize inhalation exposure. In case of a spill, absorb the material with an inert, dry chemical absorbent and place it in a designated waste container.

Quantitative Data Summary for Laboratory Waste Disposal

The following table summarizes key quantitative parameters relevant to the disposal of non-hazardous laboratory waste. These values are critical for ensuring compliance with typical institutional and municipal regulations.

Parameter	Guideline	Relevance to Disposal
pH Range for Sewer Disposal	5.5 - 9.5	Aqueous solutions of non-hazardous waste may be eligible for sewer disposal if their pH falls within this range.[1]
Maximum Container Fill Volume	75% - 90% of capacity	Leaving adequate headspace in waste containers prevents spills and allows for vapor expansion.[2][3]
Sewer Discharge Limit (Liquids)	Up to 5 gallons per discharge	This is a typical limit for the volume of a non-hazardous chemical solution that can be disposed of via the sanitary sewer at one time.[4]
Sewer Discharge Limit (Solids)	Up to 1 kilogram	This is a typical limit for the mass of a water-soluble, non-hazardous solid that can be disposed of via the sanitary sewer.[4]

Step-by-Step Disposal Protocol for CNX-500

The proper disposal of CNX-500 involves a systematic process of identification, segregation, containment, and removal.

Step 1: Waste Identification and Segregation

• Characterize the Waste: Confirm that the waste is solely CNX-500. If it has been mixed with any other chemicals, the entire mixture must be evaluated for its hazardous properties. If contaminated with a hazardous substance, the mixture must be treated as hazardous waste.

• Segregate Waste Streams: Do not mix CNX-500 waste with other chemical waste streams, such as solvents or corrosive materials, unless explicitly approved by your institution's Environmental Health and Safety (EHS) office.[5] This prevents potentially dangerous chemical reactions.[6]

Step 2: Container Selection and Labeling

• Choose a Compatible Container: Select a clean, leak-proof container with a secure, tight-fitting lid. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable for non-hazardous chemical waste.[7][8] Never use metal containers for corrosive materials.[3][6]

• Properly Label the Container: The container must be clearly labeled with the words "Non-Hazardous Waste," the full chemical name ("CNX-500"), and the date of accumulation. Accurate labeling is crucial for regulatory compliance and safe handling.

Step 3: Accumulation and Storage

• Designated Storage Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory.[9] This area should be under the direct control of laboratory personnel and away from general work areas.

• Follow Storage Time Limits: Be aware of your institution's time limits for storing waste in a satellite accumulation area before it must be moved to a central storage facility.

Step 4: Arranging for Final Disposal

• Contact EHS: Once the container is approaching full (no more than 90% capacity), contact your institution's EHS department to schedule a waste pickup.[3][5]

• Documentation: Maintain meticulous records of all disposed chemical waste as required by your institution and local regulations.[5] This documentation is essential for regulatory compliance and tracking waste from generation to final disposal.

Experimental Workflow and Logical Diagrams

To provide a clear visual guide, the following diagrams illustrate the decision-making process and workflow for the proper disposal of CNX-500.

Caption: Decision pathway for classifying CNX-500 waste.

Caption: Step-by-step workflow for non-hazardous waste disposal.

References

• 1. Appendix B - Disposal of Nonhazardous Laboratory Waste Down The Sanitary Sewer for Ithaca Campus | Environment, Health and Safety [ehs.cornell.edu]
• 2. Appendix I: Chemical Compatibility and Container Information | Environmental Health & Safety | Baylor University [ehs.web.baylor.edu]
• 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 5. benchchem.com [benchchem.com]
• 6. sites.rowan.edu [sites.rowan.edu]
• 7. bsu.edu [bsu.edu]
• 8. science.uq.edu.au [science.uq.edu.au]
• 9. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Safeguarding Your Research: Comprehensive Handling Protocols for CNX-500

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling potent, novel compounds like CNX-500. This document provides essential, immediate safety and logistical information for the handling of CNX-500, a covalent Bruton's tyrosine kinase (BTK) inhibitor. In the absence of a specific Safety Data Sheet (SDS) for CNX-500, this guidance is based on the safety profiles of structurally and functionally similar covalent BTK inhibitors, such as Ibrutinib and Acalabrutinib.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling CNX-500 to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant gloves (e.g., nitrile rubber), inspected prior to use.
Eye/Face Protection	Safety Glasses/Goggles	Tightly fitting safety goggles or a face shield.
Respiratory Protection	Respirator	A NIOSH-approved respirator is necessary if ventilation is inadequate or for handling large quantities.
Skin and Body Protection	Lab Coat/Protective Clothing	A lab coat or other protective clothing to prevent skin contact.

Hazard Identification and First Aid

Based on analogous compounds, CNX-500 should be handled as a hazardous substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Exposure Route	Potential Hazard	First Aid Measures
Inhalation	May cause respiratory tract irritation.	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	May cause skin irritation.	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	May cause serious eye irritation.	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Ingestion	Harmful if swallowed.	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of CNX-500 and the safety of laboratory personnel.

Handling

• Ventilation: Handle CNX-500 in a well-ventilated area, preferably in a chemical fume hood.

• Avoidance of Dust Formation: As a solid, care should be taken to avoid the generation of dust.

• Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

Storage

• Container: Keep the container tightly closed.

• Temperature: Store in a cool, dry, and well-ventilated place.

• Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan

All waste materials contaminated with CNX-500 must be disposed of as hazardous waste.

• Contaminated Materials: Used PPE, empty containers, and other contaminated materials should be collected in a designated, labeled hazardous waste container.

• Disposal Method: Dispose of contents and container in accordance with all local, regional, national, and international regulations. Do not allow the substance to enter drains or the environment.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines a general procedure for the safe preparation of a stock solution of CNX-500.

• Preparation: Don all required personal protective equipment as detailed in the PPE table. Ensure the chemical fume hood is operational.

• Weighing: Carefully weigh the desired amount of solid CNX-500 using an analytical balance within the fume hood. Minimize the creation of dust.

• Dissolution: Add the appropriate solvent to the vessel containing the weighed CNX-500. Gently swirl or vortex to dissolve the compound completely.

• Storage: Transfer the stock solution to a clearly labeled, sealed container. Store at the recommended temperature, protected from light.

• Cleanup: Clean all equipment and the work area thoroughly. Dispose of all contaminated materials as hazardous waste.

Visualizing Safety Workflows

To further clarify safety procedures, the following diagrams illustrate key operational workflows.

Figure 1: Recommended sequence for donning Personal Protective Equipment.

Figure 2: Step-by-step workflow for responding to a chemical spill.